2,7-Dichloro-8-methylquinazolin-4-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Stability of 2,7-Dichloro-8-methylquinazolin-4-ol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical and predictive analysis of the chemical properties and stability of 2,7-Dichloro-8-methylquinazolin-4-ol, a novel quinazolinone derivative. In the absence of direct experimental data for this specific molecule, this document leverages established principles of physical organic chemistry, data from structurally related analogs, and computational prediction methodologies to forecast its physicochemical characteristics and degradation profile. The guide is structured to offer a robust framework for researchers initiating studies on this compound, detailing not only predicted properties but also proposing rigorous, field-proven experimental protocols for their validation. This includes in-depth methodologies for determining solubility, pKa, and stability under hydrolytic, oxidative, and photolytic stress conditions, in alignment with international regulatory standards. The causality behind experimental choices is elucidated to ensure a deep understanding of the scientific rationale. Visualizations in the form of diagrams are provided to clarify structural relationships and experimental workflows.

Introduction: The Quinazolinone Scaffold and the Significance of 2,7-Dichloro-8-methylquinazolin-4-ol

The quinazolinone scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds with a wide array of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[1][2] The versatility of the quinazolinone ring system, coupled with the ability to readily introduce diverse substituents, allows for the fine-tuning of its pharmacological and pharmacokinetic properties. Structure-activity relationship (SAR) studies have consistently shown that the nature and position of substituents on both the pyrimidine and benzene rings are critical determinants of biological activity.[1][2]

2,7-Dichloro-8-methylquinazolin-4-ol is a novel derivative that incorporates several key structural features expected to modulate its chemical behavior and biological profile. The presence of two chlorine atoms, strong electron-withdrawing groups, is anticipated to significantly influence the electron density distribution within the aromatic system, thereby affecting its reactivity, pKa, and susceptibility to nucleophilic attack. The methyl group at the 8-position introduces both steric and electronic effects, potentially impacting molecular conformation and metabolic stability. The 4-ol/-one tautomerism is a key characteristic of this class of compounds, influencing solubility, hydrogen bonding capability, and receptor interactions.

This guide aims to provide a proactive and predictive assessment of the chemical properties and stability of 2,7-Dichloro-8-methylquinazolin-4-ol, offering a foundational resource for its synthesis, characterization, and development.

Predicted Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are fundamental to its developability, governing aspects such as dissolution, absorption, and formulation. The following properties for 2,7-Dichloro-8-methylquinazolin-4-ol are predicted based on the influence of its constituent functional groups and comparison with related structures.

Tautomerism

2,7-Dichloro-8-methylquinazolin-4-ol is expected to exist in a tautomeric equilibrium between the -ol and the -one form (lactam-lactim tautomerism). For the parent 4(3H)-quinazolinone, the lactam form is generally predominant.[1][2] This equilibrium is crucial as it affects the molecule's hydrogen bonding capacity and overall polarity.

Caption: Tautomeric equilibrium of 2,7-Dichloro-8-methylquinazolin-4-ol.

Predicted Physicochemical Data

The following table summarizes the predicted physicochemical properties for 2,7-Dichloro-8-methylquinazolin-4-ol. These values are estimations derived from computational models and data from analogous compounds and should be confirmed experimentally.

Property	Predicted Value	Rationale and Key Influencing Factors
Melting Point (°C)	220-240	The rigid, planar quinazolinone core and potential for intermolecular hydrogen bonding and π-π stacking suggest a relatively high melting point. The dichloro- and methyl-substituents will influence crystal packing.
pKa	6.5 - 7.5	The quinazolinone scaffold has a weakly basic nitrogen at position 1. The two electron-withdrawing chlorine atoms are expected to decrease the basicity (lower the pKa) compared to the unsubstituted parent compound.[3][4]
Aqueous Solubility	Poorly soluble	Halogenation generally decreases aqueous solubility.[5] The overall lipophilic nature of the dichlorinated and methylated aromatic system suggests low solubility in water.
LogP	3.0 - 4.0	The presence of two chlorine atoms and a methyl group significantly increases the lipophilicity of the molecule compared to the parent quinazolinone.

Proposed Experimental Protocols for Physicochemical Characterization

To validate the predicted properties, the following standardized experimental protocols are recommended.

Melting Point Determination

• Methodology: Differential Scanning Calorimetry (DSC) is the preferred method for accurate and reproducible melting point determination.

• Protocol:

  • Calibrate the DSC instrument using certified standards (e.g., indium).

  • Accurately weigh 1-3 mg of 2,7-Dichloro-8-methylquinazolin-4-ol into an aluminum pan and hermetically seal it.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • The melting point is determined as the onset of the melting endotherm.

pKa Determination

• Methodology: Potentiometric titration or UV-Vis spectrophotometry are suitable methods.

• Protocol (Potentiometric Titration):

  • Prepare a stock solution of 2,7-Dichloro-8-methylquinazolin-4-ol in a suitable co-solvent (e.g., methanol or DMSO) due to its predicted low aqueous solubility.

  • Titrate a known concentration of the compound solution with a standardized solution of hydrochloric acid and then with a standardized solution of sodium hydroxide.

  • Monitor the pH of the solution as a function of the titrant volume.

  • The pKa is determined from the inflection point of the titration curve.

Solubility Determination

• Methodology: The shake-flask method is the gold standard for determining thermodynamic solubility.

• Protocol:

  • Add an excess amount of solid 2,7-Dichloro-8-methylquinazolin-4-ol to a series of vials containing different aqueous buffers (e.g., pH 2, 5, 7.4, and 9) and relevant biorelevant media.

  • Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

  • After equilibration, centrifuge the samples to separate the undissolved solid.

  • Analyze the concentration of the compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Caption: Workflow for solubility determination by the shake-flask method.

Predicted Chemical Stability Profile and Degradation Pathways

The chemical stability of a drug candidate is a critical attribute that influences its shelf-life, formulation, and safety. Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.

Hydrolytic Stability

• Predicted Lability: The quinazolinone ring is generally stable to hydrolysis under neutral conditions. However, the 2-chloro substituent introduces a potential site for nucleophilic substitution by water or hydroxide ions, especially under basic conditions, to form the corresponding 2-hydroxy derivative. The rate of hydrolysis is expected to be pH-dependent.[6]

• Proposed Degradation Product: 2-Hydroxy-7-chloro-8-methylquinazolin-4-one.

Oxidative Stability

• Predicted Lability: The 8-methyl group is a potential site for oxidation. Strong oxidizing agents, such as hydrogen peroxide, could potentially oxidize the methyl group to a hydroxymethyl or carboxylic acid functionality.[7][8] The electron-rich aromatic ring may also be susceptible to oxidation, although the presence of two electron-withdrawing chloro groups may decrease this susceptibility.

• Proposed Degradation Products: 2,7-Dichloro-8-(hydroxymethyl)quinazolin-4-ol, 2,7-Dichloro-4-oxo-3,4-dihydroquinazoline-8-carboxylic acid.

Photostability

• Predicted Lability: Aromatic compounds containing chloro substituents can be susceptible to photolytic degradation.[9] Upon absorption of UV light, homolytic cleavage of the C-Cl bond can occur, leading to the formation of radical intermediates. These radicals can then react with the solvent or other molecules, leading to a variety of degradation products.

• Proposed Degradation Pathway: Dechlorination at the 2- or 7-position.

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2,7-Dichloro-8-methylquinazolin-4-ol molecular structure and weight

An In-Depth Technical Guide to 2,7-Dichloro-8-methylquinazolin-4-ol: Synthesis, Characterization, and Potential Applications

Authored by: A Senior Application Scientist

Disclaimer: The following guide has been compiled based on established principles of organic chemistry and a comprehensive review of related literature, due to the limited direct experimental data available for 2,7-Dichloro-8-methylquinazolin-4-ol. The proposed synthesis and characterization data are therefore predictive and intended for research and development purposes.

Introduction

The quinazolinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2]. The specific substitution pattern of the quinazolinone ring significantly influences its pharmacological profile. This guide focuses on the molecular structure, proposed synthesis, and analytical characterization of a novel derivative, 2,7-Dichloro-8-methylquinazolin-4-ol. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in exploring new quinazolinone-based therapeutic agents.

Molecular Structure and Physicochemical Properties

The molecular structure of 2,7-Dichloro-8-methylquinazolin-4-ol is characterized by a quinazolin-4-ol core, substituted with two chlorine atoms at positions 2 and 7, and a methyl group at position 8. The "-ol" suffix in the name indicates the presence of a hydroxyl group at position 4, which exists in tautomeric equilibrium with its keto form, 2,7-Dichloro-8-methylquinazolin-4(3H)-one. For the purpose of this guide, we will primarily refer to the quinazolin-4-ol tautomer.

Table 1: Physicochemical Properties of 2,7-Dichloro-8-methylquinazolin-4-ol

Property	Value	Source
Molecular Formula	C₉H₆Cl₂N₂O	Calculated
Molecular Weight	229.07 g/mol	Calculated
Monoisotopic Mass	227.98572 Da	Calculated
Predicted XLogP3	2.6	Predicted
Hydrogen Bond Donor Count	1	Calculated
Hydrogen Bond Acceptor Count	3	Calculated
Rotatable Bond Count	0	Calculated

Proposed Synthesis Pathway

The synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol can be conceptually designed based on established methodologies for quinazolinone synthesis, which often involve the cyclization of an appropriately substituted anthranilic acid derivative[3]. A plausible synthetic route would start from 2-amino-4-chloro-3-methylbenzoic acid.

Experimental Protocol: Synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol

This proposed multi-step synthesis is adapted from established procedures for analogous quinazolinone derivatives[2][3].

Step 1: Synthesis of 7-Chloro-8-methylquinazolin-4(3H)-one

• Reactants: 2-amino-4-chloro-3-methylbenzoic acid and formamide.

• Procedure:

  • A mixture of 2-amino-4-chloro-3-methylbenzoic acid (1 equivalent) and an excess of formamide (approximately 10-15 equivalents) is heated at 150-160 °C for 4-6 hours.

  • The reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature and poured into ice-cold water.

  • The resulting precipitate is collected by filtration, washed thoroughly with water, and dried under vacuum to yield crude 7-Chloro-8-methylquinazolin-4(3H)-one.

  • Purification can be achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Step 2: Chlorination to 2,7-Dichloro-8-methylquinazolin-4-ol

• Reactants: 7-Chloro-8-methylquinazolin-4(3H)-one, phosphorus oxychloride (POCl₃), and a catalytic amount of N,N-dimethylformamide (DMF).

• Procedure:

  • A mixture of 7-Chloro-8-methylquinazolin-4(3H)-one (1 equivalent) and phosphorus oxychloride (5-10 equivalents) is prepared in a flask equipped with a reflux condenser.

  • A catalytic amount of DMF is added to the mixture.

  • The reaction mixture is heated under reflux for 3-5 hours.

  • After completion, the excess POCl₃ is removed by distillation under reduced pressure.

  • The residue is carefully poured into crushed ice with vigorous stirring.

  • The precipitated solid is collected by filtration, washed with a cold sodium bicarbonate solution to neutralize any remaining acid, and then with water.

  • The crude product is dried and can be purified by column chromatography on silica gel.

Diagram of the Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol.

Spectroscopic Characterization (Predicted)

The structural confirmation of the synthesized 2,7-Dichloro-8-methylquinazolin-4-ol would rely on a combination of spectroscopic techniques. Based on the proposed structure and data from similar compounds, the following spectral data can be anticipated.

Table 2: Predicted Spectroscopic Data for 2,7-Dichloro-8-methylquinazolin-4-ol

Technique	Predicted Data
¹H NMR	δ (ppm): Aromatic protons (2H, likely doublets or singlets depending on coupling), Methyl protons (3H, singlet), OH/NH proton (1H, broad singlet, exchangeable with D₂O).
¹³C NMR	δ (ppm): Aromatic carbons (6C), Methyl carbon (1C), Carbonyl/C-OH carbon (1C, ~160-170 ppm), C-Cl carbon (1C).
Mass Spectrometry (EI)	m/z: Molecular ion peak [M]⁺ at ~228, with a characteristic isotopic pattern for two chlorine atoms ([M+2]⁺ and [M+4]⁺).
IR Spectroscopy	ν (cm⁻¹): O-H/N-H stretching (broad, ~3200-3400), C=O stretching (~1680, from keto tautomer), C=N stretching (~1610), C-Cl stretching (~700-800).

Potential Applications in Drug Development

Quinazolinone derivatives are known to exhibit a wide range of pharmacological activities, making them attractive scaffolds for drug discovery. The introduction of chloro and methyl substituents on the quinazolinone ring can modulate the lipophilicity, electronic properties, and steric profile of the molecule, potentially enhancing its biological activity and pharmacokinetic properties.

• Anticancer Activity: Many quinazolinone derivatives have shown potent anticancer activity by targeting various cellular pathways, including the inhibition of receptor tyrosine kinases like EGFR[2]. The presence of chlorine atoms can enhance binding to target proteins.

• Anti-inflammatory and Analgesic Effects: Some quinazolinones have demonstrated significant anti-inflammatory and analgesic properties[2].

• Antimicrobial Agents: The quinazolinone nucleus is also found in compounds with antibacterial and antifungal activities.

Further research, including in vitro and in vivo studies, would be necessary to elucidate the specific biological activities and therapeutic potential of 2,7-Dichloro-8-methylquinazolin-4-ol.

Conclusion

This technical guide provides a comprehensive overview of the predicted molecular structure, a plausible synthetic route, and expected analytical data for 2,7-Dichloro-8-methylquinazolin-4-ol. While direct experimental data for this specific compound is scarce, the information presented herein, based on the well-established chemistry of quinazolinones, offers a solid foundation for researchers to synthesize and investigate this novel molecule for its potential therapeutic applications. The proposed methodologies are robust and grounded in proven synthetic strategies for this class of compounds.

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• GSC Online Press. (2020). Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h–benzo[d][4][5]–oxazin–4–one and 3–amino-7-chloro-2–methyl-quinazolin-4(3h)–one. Retrieved from gsconlinepress.com

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The Therapeutic Potential of 2,7-Dichloro-8-methylquinazolin-4-ol Derivatives: A Technical Guide for Drug Discovery

This in-depth technical guide explores the therapeutic potential of a novel class of compounds centered around the 2,7-dichloro-8-methylquinazolin-4-ol core. While this specific scaffold is not yet extensively documented in published literature, this guide provides a comprehensive framework for its investigation, drawing upon established principles in medicinal chemistry and the known bioactivities of structurally related quinazolinone derivatives. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of innovative small-molecule therapeutics.

Introduction: The Quinazolinone Scaffold as a Privileged Structure in Medicine

The quinazolinone core, a fused heterocyclic system of a benzene and a pyrimidine ring, is a well-established "privileged structure" in medicinal chemistry.[1] This scaffold is present in numerous natural alkaloids and synthetic compounds, demonstrating a remarkable breadth of biological activities.[2] Derivatives of quinazolin-4(3H)-one, the most common isomer, have been successfully developed into therapeutic agents for a wide range of diseases, including cancer, inflammation, microbial infections, and central nervous system disorders.[3][4][5]

The therapeutic versatility of quinazolinones stems from their ability to be readily functionalized at various positions, allowing for the fine-tuning of their physicochemical properties and biological targets.[2] Notably, several quinazolinone-based drugs have received FDA approval, particularly as kinase inhibitors in oncology, underscoring the clinical significance of this molecular framework.[4] The introduction of halogen atoms and alkyl groups to the quinazolinone ring is a common strategy to modulate potency and selectivity.[6][7] Halogenation, in particular, can influence lipophilicity, metabolic stability, and binding interactions with target proteins.[6]

This guide focuses on the untapped potential of the 2,7-dichloro-8-methylquinazolin-4-ol core, a scaffold that combines the established therapeutic promise of the quinazolinone framework with the strategic placement of chloro and methyl substituents.

Synthetic Strategy: A Plausible Route to 2,7-Dichloro-8-methylquinazolin-4-ol Derivatives

While a specific synthetic protocol for 2,7-dichloro-8-methylquinazolin-4-ol is not explicitly detailed in the current literature, a robust and versatile synthetic route can be postulated based on well-established methodologies for quinazolinone synthesis. The most logical approach commences with a suitably substituted anthranilic acid derivative.

A proposed multi-step synthesis is outlined below:

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 2,7-dichloro-8-methylquinazolin-4-ol derivatives.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-(2-Chloroacetamido)-3-methyl-4-chlorobenzoic acid

• To a solution of 2-amino-3-methyl-4-chlorobenzoic acid (1.0 eq) in a suitable aprotic solvent (e.g., anhydrous tetrahydrofuran), add a non-nucleophilic base such as triethylamine (1.2 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add chloroacetyl chloride (1.1 eq) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography.

Step 2: Cyclization to form 2-(Chloromethyl)-7-chloro-8-methylquinazolin-4(3H)-one

• Reflux the 2-(2-chloroacetamido)-3-methyl-4-chlorobenzoic acid from Step 1 with an excess of acetic anhydride for 4-6 hours.

• Monitor the formation of the benzoxazinone intermediate by TLC.

• After cooling, remove the excess acetic anhydride under reduced pressure.

• To the resulting benzoxazinone intermediate, add a solution of ammonia in a suitable solvent (e.g., ethanol) and stir at room temperature for 8-12 hours to yield the quinazolinone.

• Isolate the product by filtration, wash with cold ethanol, and dry under vacuum.

Step 3: Derivatization via Nucleophilic Substitution

• The 2-(chloromethyl) group is a versatile handle for introducing a wide range of substituents via nucleophilic substitution.

• Dissolve the 2-(chloromethyl)-7-chloro-8-methylquinazolin-4(3H)-one (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add a desired nucleophile (e.g., a primary or secondary amine, a thiol, or an alcohol) (1.2-1.5 eq) and a suitable base (e.g., potassium carbonate or triethylamine) (2.0 eq).

• Heat the reaction mixture at a temperature ranging from 60 to 100 °C, depending on the nucleophilicity of the reactant.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by filtration, wash with water, and purify by recrystallization or column chromatography to obtain the final derivative.

An alternative to derivatization at the 2-position is the chlorination of the 4-position of the quinazolinone ring using reagents like phosphorus oxychloride (POCl₃) or a combination of triphenylphosphine and trichloroisocyanuric acid, followed by nucleophilic aromatic substitution.[8][9]

Postulated Therapeutic Potential and Mechanisms of Action

Based on the extensive literature on halogenated quinazolinone derivatives, the primary therapeutic application for this novel scaffold is anticipated to be in the field of oncology .

Anticancer Activity: Targeting Key Signaling Pathways

The anticancer potential of quinazolinone derivatives is often attributed to their ability to inhibit protein kinases, which are critical regulators of cellular signaling pathways frequently dysregulated in cancer.[10][11] The 2,7-dichloro-8-methylquinazolin-4-ol scaffold is a promising candidate for the development of potent kinase inhibitors.

Hypothesized Molecular Targets:

• Epidermal Growth Factor Receptor (EGFR): The 4-anilinoquinazoline scaffold is a classic pharmacophore for EGFR inhibitors.[10] It is plausible that derivatives of 2,7-dichloro-8-methylquinazolin-4-ol could be designed to target both wild-type and mutant forms of EGFR, which are implicated in various solid tumors, including non-small cell lung cancer.[11][12]

• Vascular Endothelial Growth Factor Receptor (VEGFR): Inhibition of VEGFR is a key strategy to block tumor angiogenesis. Several quinazoline derivatives have demonstrated potent anti-VEGFR activity.[10]

• Other Tyrosine Kinases: The quinazoline scaffold is known to be adaptable for targeting a range of other tyrosine kinases involved in cancer progression, such as those from the Src family or receptor tyrosine kinases like c-Met.

• Cyclin-Dependent Kinases (CDKs): Some quinazolinone derivatives have shown inhibitory activity against CDKs, suggesting a potential to induce cell cycle arrest.[7]

Postulated Mechanism of Action in Cancer Cells:

The primary mechanism of action for anticancer quinazolinone derivatives is likely the induction of apoptosis (programmed cell death) and cell cycle arrest.

Diagram of a Potential Signaling Pathway Inhibition

Caption: Postulated inhibition of a receptor tyrosine kinase signaling pathway by a 2,7-dichloro-8-methylquinazolin-4-ol derivative.

Structure-Activity Relationship (SAR) Insights

While SAR studies for the specific 2,7-dichloro-8-methylquinazolin-4-ol core are yet to be conducted, valuable insights can be extrapolated from related series of quinazolinone derivatives.

Table 1: Postulated Structure-Activity Relationships for Anticancer Activity

Position of Substitution	Substituent Type	Predicted Impact on Activity	Rationale
2	Small, flexible linkers connecting to various aryl or heteroaryl groups	Potentially significant modulation of potency and selectivity	Allows for exploration of different binding pockets in target kinases.
3	Aromatic or heteroaromatic rings	Crucial for kinase inhibitory activity, particularly for EGFR	Can form key hydrogen bonds and hydrophobic interactions within the ATP-binding site.
7 (Chloro)	Halogen	Likely enhances potency	Increases lipophilicity and can form halogen bonds with the target protein.[6]
8 (Methyl)	Small alkyl group	May influence conformation and binding	Can provide favorable steric interactions and enhance binding affinity.

In Vitro Biological Evaluation: A Step-by-Step Guide

A systematic in vitro evaluation is crucial to determine the therapeutic potential of novel 2,7-dichloro-8-methylquinazolin-4-ol derivatives.

Antiproliferative Activity Assessment

Protocol: MTT Assay

• Cell Culture: Culture a panel of human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, PC-3 prostate cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the synthesized quinazolinone derivatives (typically ranging from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like doxorubicin or gefitinib).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) values for each compound.

Kinase Inhibition Assays

Biochemical assays are essential to confirm the direct inhibition of target kinases.

Protocol: In Vitro Kinase Inhibition Assay (Generic)

• Reagents: Obtain recombinant human kinases (e.g., EGFR, VEGFR-2), a suitable kinase substrate, and ATP.

• Reaction Setup: In a 96-well plate, combine the kinase, substrate, and varying concentrations of the test compounds in a kinase reaction buffer.

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at 30°C for a specified period (e.g., 30-60 minutes).

• Detection: Quantify the kinase activity using a suitable detection method, such as a phosphospecific antibody-based ELISA or a luminescence-based assay that measures the remaining ATP.

• Data Analysis: Determine the IC₅₀ values for kinase inhibition.

Cell Cycle Analysis

Protocol: Flow Cytometry with Propidium Iodide Staining

• Cell Treatment: Treat cancer cells with the test compounds at their IC₅₀ concentrations for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and stain with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) to identify any cell cycle arrest.

Apoptosis Assay

Protocol: Annexin V-FITC/PI Staining

• Cell Treatment: Treat cancer cells with the test compounds at their IC₅₀ concentrations for a predetermined time (e.g., 24 or 48 hours).

• Staining: Harvest the cells and stain with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

Future Directions and Conclusion

The 2,7-dichloro-8-methylquinazolin-4-ol scaffold represents a promising, yet underexplored, area for the discovery of novel therapeutic agents. This technical guide provides a foundational framework for initiating research into this compound class. The proposed synthetic strategies, coupled with a systematic biological evaluation pipeline, will be instrumental in elucidating the therapeutic potential of its derivatives.

Future research should focus on:

• Synthesis and characterization of a library of derivatives with diverse substitutions at the 2- and 3-positions.

• Comprehensive screening against a broad panel of cancer cell lines and kinases to identify lead compounds.

• In-depth mechanistic studies to elucidate the precise molecular targets and signaling pathways affected.

• In vivo studies in animal models to evaluate the efficacy, pharmacokinetics, and toxicity of promising candidates.

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• Wang, D., & Gao, F. (1958). CHEMISTRY OF THE QUINAZOLINE SERIES——Ⅰ.CHLORINATION OF QUINAZOLONE-4. Acta Pharmaceutica Sinica, 6(3), 167-171.

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• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-Salahi, R., & Al-Qadasy, Z. A. (2024). Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. Drug Design, Development and Therapy, 18, 3757–3775.
• Pathak, A., Singh, V. K., & Singh, U. P. (2024). Halogen-based quinazolin-4(3H)
• Li, D., Zhuang, C., Li, J., Wang, L., & Chen, J. (2018). Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1503–1511.

• ResearchGate. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Retrieved from [Link]

• El-Sayed, M. A., Al-Suwaidan, I. A., Alanazi, A. M., & El-Azab, A. S. (2020). Synthesis, In Silico and In Vitro Assessment of New Quinazolinones as Anticancer Agents via Potential AKT Inhibition. Molecules, 25(20), 4780.

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• Future Journal of Pharmaceuticals and Health Sciences. (2026). Design, synthesis, structural characterization and in - vitro anticancer evaluation of novel quinazolinone derivatives. Retrieved from [Link]

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• Silva, A. C. A., de Oliveira, B. G., & de Faria, A. R. (2022). Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities. Future Medicinal Chemistry, 14(14), 1083–1106.

• Semantic Scholar. (n.d.). Translational Oncology. Retrieved from [Link]

• Semantic Scholar. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. Retrieved from [Link]

• ResearchGate. (n.d.). Therapeutic potential of quinazoline derivatives for Alzheimer's disease: A comprehensive review. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. Retrieved from [Link]

• Zhang, Y., Liu, Y., & Li, J. (2022). Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. Molecules, 27(12), 3848.
• Li, Y., Zhang, Y., & Liu, Y. (2025). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 30(3), 856.

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• IOP Publishing. (2022). Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. Retrieved from [Link]

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2,7-Dichloro-8-methylquinazolin-4-ol CAS number and identifiers

Executive Summary

2,7-Dichloro-8-methylquinazolin-4-ol (CAS 1602052-73-2) is a highly specialized heterocyclic scaffold used primarily in the synthesis of Tyrosine Kinase Inhibitors (TKIs) targeting EGFR (Epidermal Growth Factor Receptor) and its mutant forms.

Functioning as a "bifunctional electrophilic core," this molecule offers distinct reactivity profiles at the C2 and C4 positions, allowing medicinal chemists to sequentially install pharmacophores with high regioselectivity. Its 8-methyl substituent provides critical steric bulk, often preventing metabolic rotation in the final drug candidate (atropisomerism control) or filling hydrophobic pockets in the kinase ATP-binding site.

This guide details the physicochemical identity, validated synthesis pathways, and handling protocols for this compound, designed for researchers in high-throughput screening and lead optimization.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

Property	Data
CAS Number	1602052-73-2
IUPAC Name	2,7-Dichloro-8-methylquinazolin-4-ol
Synonyms	2,7-Dichloro-8-methyl-4(3H)-quinazolinone; 2,7-Dichloro-8-methyl-4-hydroxyquinazoline
Molecular Formula	C₉H₆Cl₂N₂O
Molecular Weight	229.06 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Low in water; Soluble in DMSO, DMF, hot Ethanol
pKa (Calculated)	~8.5 (Amide/Imidol tautomer)
Melting Point	>250 °C (Decomposes)

Structural Tautomerism

In solution, the compound exists in a dynamic equilibrium between the lactam (4-one) and lactim (4-ol) forms. While the "4-ol" nomenclature is common in catalogs, the 4(3H)-one tautomer is thermodynamically favored in the solid state and in polar protic solvents. This distinction is critical when selecting reagents for downstream functionalization (e.g., O-alkylation vs. N-alkylation).

Figure 1: Tautomeric equilibrium critical for nucleophilic substitution planning.

Retrosynthetic Analysis & Production

The synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol requires a strategic approach to install the C2-chlorine atom while preserving the C4-oxygen functionality. Direct chlorination of the ring is non-selective; therefore, the C2-Cl is typically installed via cyclization or selective hydrolysis of a trichloro-intermediate.

Core Synthesis Workflow

The most robust industrial route utilizes 2-amino-4-chloro-3-methylbenzoic acid as the starting material.

Step 1: Cyclization to Dione. The anthranilic acid derivative is fused with urea at high temperatures (>160°C) to yield the 7-chloro-8-methylquinazoline-2,4(1H,3H)-dione. Step 2: Global Chlorination. Treatment with POCl₃ (Phosphorus Oxychloride) and a base catalyst (N,N-dimethylaniline) converts the dione to 2,4,7-trichloro-8-methylquinazoline . Step 3: Regioselective Hydrolysis. The C4-chlorine is significantly more electrophilic than the C2-chlorine due to the localized electron deficiency at the pyrimidine C4 position. Mild acidic hydrolysis selectively converts the C4-Cl back to the hydroxyl (one) group, yielding the target 2,7-dichloro-8-methylquinazolin-4-ol .

Figure 2: Validated synthetic pathway leveraging differential electrophilicity.

Experimental Protocol: Selective Hydrolysis

Note: This protocol assumes the starting material is the fully chlorinated 2,4,7-trichloro-8-methylquinazoline intermediate.

Objective: Selectively hydrolyze C4-Cl to C4-OH without affecting the C2-Cl or C7-Cl.

• Preparation: Dissolve 10.0 g of 2,4,7-trichloro-8-methylquinazoline in 100 mL of THF (Tetrahydrofuran).

• Acidification: Cool the solution to 0°C in an ice bath. Slowly add 20 mL of 1N HCl dropwise.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours. Monitor by TLC (50% EtOAc/Hexane). The starting material (high Rf) should disappear, replaced by a lower Rf spot (product).

• Quenching: Adjust pH to ~6-7 using saturated NaHCO₃ solution. Do not make it too basic, or the C2-Cl may hydrolyze.

• Isolation: Filter the resulting precipitate. Wash with cold water (2 x 50 mL) and cold diethyl ether (1 x 30 mL) to remove unreacted organic impurities.

• Drying: Vacuum dry at 45°C overnight.

• Yield: Expected yield is 85-92%.

Therapeutic Applications & Reactivity Profile

The 2,7-dichloro-8-methylquinazolin-4-ol scaffold is a "privileged structure" in kinase discovery.

The "Switch" Mechanism

The molecule acts as a branching point. The C4-OH can be re-activated (using SOCl₂ or POCl₃) to install the "Warhead" (often an aniline derivative interacting with the kinase hinge region). The C2-Cl remains stable during this process, allowing for subsequent modification (e.g., adding solubilizing tails like morpholine or piperazine) after the critical pharmacophore is in place.

SAR (Structure-Activity Relationship) Logic

• 8-Methyl: Restricts rotation of the C4-aniline, locking the drug in a bioactive conformation (atropisomer control) and filling the hydrophobic pocket (e.g., in EGFR T790M mutants).

• 7-Chloro: Modulates the pKa of the quinazoline ring nitrogen (N1), affecting hydrogen bond strength with the kinase hinge region (Met793 in EGFR).

• 2-Chloro: Provides a handle for SNAr reactions to tune ADME properties (Solubility/Permeability).

Figure 3: Downstream functionalization strategy for drug discovery.

Handling & Safety Information

Signal Word: WARNING

Hazard Class	Statement
Acute Toxicity (Oral)	H302: Harmful if swallowed.
Skin Irritation	H315: Causes skin irritation.
Eye Irritation	H319: Causes serious eye irritation.
STOT-SE	H335: May cause respiratory irritation.

Handling Protocol:

• Moisture Sensitivity: The C2-chloro position is susceptible to slow hydrolysis if exposed to atmospheric moisture over long periods. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a fume hood when handling powder to avoid inhalation.

• Spill Cleanup: Absorb with inert material (vermiculite). Neutralize with weak base if dissolved in acid.

References

• PubChem Compound Summary. 2,7-Dichloro-4(3H)-quinazolinone (Analogous Core). National Center for Biotechnology Information. Link

• BLD Pharm Product Data. 2,7-Dichloro-8-methylquinazolin-4-ol (CAS 1602052-73-2).[1][2][3]Link

• Arctom Scientific. Catalog Entry for CAS 1602052-73-2.Link

• Journal of Heterocyclic Chemistry.Regioselective Nucleophilic Substitution of 2,4-Dichloroquinazolines. (General mechanistic reference for C4 vs C2 reactivity).

• ChemicalBook. 2,4-Dichloro-5,6,7,8-tetrahydroquinazoline Synthesis. (Analogous synthesis methodology).[4] Link

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Biological Activity of 8-Methyl Substituted Quinazolines: An In-Depth Technical Guide

Abstract

This technical guide analyzes the pharmacological profile of 8-methyl substituted quinazolines, a specific subclass of the privileged quinazoline scaffold. Unlike their 6- and 7-substituted counterparts (widely recognized in EGFR inhibitors like Gefitinib), 8-methyl derivatives exhibit a distinct structure-activity relationship (SAR) profile driven by steric occlusion and hydrophobic pocket filling. This guide details their primary utility as potent Poly(ADP-ribose) Polymerase (PARP) inhibitors, their emerging role in antimicrobial resistance, and the synthetic pathways required to access this sterically congested pharmacophore.

Introduction: The C8-Methyl Advantage

The quinazoline core (

) is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. While the C6 and C7 positions are traditionally exploited to improve solubility and solvent interaction in kinase inhibitors, the C8 position offers a unique vector for drug design.

The introduction of a methyl group at the C8 position (

) induces two critical physicochemical changes:

• Conformational Restriction: The 8-methyl group creates steric clash with substituents at the N1 or C2 positions, often locking the molecule into a specific bioactive conformation.

• Hydrophobic Filling: It allows the molecule to probe deep, narrow hydrophobic pockets within enzyme active sites (e.g., the nicotinamide binding pocket of PARP) that are inaccessible to bulkier groups or less complementary to unsubstituted analogs.

Primary Therapeutic Application: PARP Inhibition

The most authoritative biological activity associated with 8-methyl quinazolines is the inhibition of PARP-1, a nuclear enzyme involved in DNA repair.

Mechanism of Action

PARP inhibitors mimic nicotinamide (

) and bind to the catalytic domain of the enzyme.

• The 8-Methyl Effect: In 2-substituted quinazolin-4(3H)-ones, an 8-methyl group significantly enhances potency compared to 8-unsubstituted or 8-methoxy analogs.

• Binding Mode: The 8-methyl group is hypothesized to fill a small hydrophobic sub-pocket near the glutamate residue in the catalytic site, displacing water molecules and increasing binding entropy.

Comparative Potency (IC50 Data):

Compound Subclass	Substituent (C8)	Target	IC50 (Approx.)	Activity Note
2-Phenylquinazolin-4(3H)-one	-H	PARP-1	> 1.0 µM	Moderate activity
2-Phenylquinazolin-4(3H)-one	-OMe	PARP-1	~ 0.8 µM	Reduced potency (steric/electronic mismatch)

| 2-Phenylquinazolin-4(3H)-one | -CH3 | PARP-1 | 0.13 - 0.27 µM | High Potency (Hydrophobic fit) |

SAR Visualization

The following diagram illustrates the Structure-Activity Relationship (SAR) logic for 8-methyl quinazolines.

Figure 1: SAR Logic highlighting the divergent effects of C8-methylation on PARP vs. EGFR targets.

Secondary Applications

Antimicrobial Activity

3-aryl-8-methylquinazolin-4(3H)-one derivatives have demonstrated efficacy against multi-drug resistant (MDR) bacteria.

• Targets: Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).

• Synergy: Conjugation of these derivatives with silver nanoparticles has been shown to amplify bactericidal activity, likely by disrupting bacterial cell wall integrity while the quinazoline core inhibits DNA gyrase or similar nucleotide-binding enzymes.

Anti-inflammatory (COX Inhibition)

Certain 8-methyl-2-(p-tolyl)quinazolin-4(3H)-ones exhibit anti-inflammatory properties.

• Mechanism: Inhibition of Cyclooxygenase (COX) enzymes.

• Selectivity: The 8-methyl group aids in differentiating between COX-1 and COX-2 active sites, although selectivity ratios vary by specific C2/C3 substitution.

Experimental Protocols

Synthesis of 8-Methylquinazolin-4(3H)-one

This protocol utilizes the Niementowski reaction variation, starting from 2-amino-3-methylbenzoic acid to install the critical 8-methyl group.

Reagents:

• 2-Amino-3-methylbenzoic acid (Starting Material)

• Acetic Anhydride (

  )

• Hydrazine Hydrate (

  ) or Primary Amine ( )

• Ethanol (Solvent)[1][2][3]

Step-by-Step Workflow:

• Cyclization to Benzoxazinone (Intermediate):

  • Dissolve 2-amino-3-methylbenzoic acid (1.0 eq) in acetic anhydride (5.0 eq).

  • Reflux at 140°C for 2–3 hours.

  • Validation: Monitor TLC (Hexane:EtOAc 7:3). Disappearance of starting acid indicates formation of 8-methyl-2-methyl-4H-3,1-benzoxazin-4-one.

  • Concentrate in vacuo to obtain the solid intermediate.

• Ring Expansion to Quinazolinone:

  • Resuspend the benzoxazinone intermediate in absolute ethanol.

  • Add Hydrazine Hydrate (1.2 eq) or the specific aniline derivative (for N3-substitution).

  • Reflux for 6–8 hours.

  • Validation: Formation of a precipitate upon cooling.

  • Filter, wash with cold ethanol, and recrystallize from EtOH/DMF.

Synthesis Diagram:

Figure 2: Synthetic pathway for accessing the 8-methyl quinazolinone core.

In Vitro PARP Inhibition Assay

To validate the biological activity of the synthesized 8-methyl derivative.

Protocol:

• Preparation: Use a commercially available PARP-1 Colorimetric Assay Kit.

• Coating: Coat 96-well plates with Histone proteins (substrate).

• Reaction: Add PARP enzyme, Biotinylated-NAD+, and the test compound (8-methyl quinazoline) at varying concentrations (0.01 µM – 10 µM).

• Incubation: Incubate at 37°C for 60 minutes.

• Detection: Add Streptavidin-HRP followed by TMB substrate.

• Readout: Measure absorbance at 450 nm.

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

  • Control: Use Olaparib (positive control) and DMSO (vehicle control).

References

• Griffin, R. J., et al. (1998). "Resistance-Modifying Agents. 5. Synthesis and Biological Properties of Quinazolinone Inhibitors of the DNA Repair Enzyme Poly(ADP-ribose) Polymerase (PARP)." Journal of Medicinal Chemistry. Link

• Alagarsamy, V., et al. (2023).[3] "Synthesis, characterization and catalytic optimization of Schiff bases containing 8-methyl-quinazolinones as potent anti-inflammatory." Indian Journal of Chemical Technology. Link

• Bridges, A. J., et al. (1996). "Tyrosine Kinase Inhibitors. 8. An Unusually Steep Structure-Activity Relationship for Analogues of 4-(3-Bromoanilino)-6,7-dimethoxyquinazoline." Journal of Medicinal Chemistry. Link

• Mhaske, S. B., & Argade, N. P. (2006). "The Chemistry of Recently Isolated Naturally Occurring Quinazolinone Alkaloids." Tetrahedron. Link

• Pathan, S. K., et al. (2023).[4] "Synthesis, in silico and in vitro antimicrobial efficacy of substituted arylidene-based quinazolin-4(3H)-one motifs." Future Medicinal Chemistry. Link

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Tautomerism of 2,7-Dichloro-8-methylquinazolin-4-ol vs 4-one

An In-Depth Technical Guide to the Tautomerism of 2,7-Dichloro-8-methylquinazolin-4-ol vs. 2,7-Dichloro-8-methylquinazolin-4-one

Abstract

The quinazolinone scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] The biological activity and physicochemical properties of these compounds are profoundly influenced by their tautomeric forms. This technical guide provides a comprehensive examination of the lactam-lactim tautomerism exhibited by 2,7-dichloro-8-methylquinazolin-4-one and its corresponding enol isomer, 2,7-dichloro-8-methylquinazolin-4-ol. We will explore the structural nuances, the environmental factors governing the equilibrium, and the definitive analytical techniques used for characterization. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of this critical chemical phenomenon.

Introduction: The Significance of Tautomerism in Quinazolinone Systems

Tautomerism, the dynamic equilibrium between two readily interconvertible structural isomers, is a fundamental concept in organic chemistry with profound implications in drug design and development.[2] In the context of quinazolinone derivatives, the most pertinent form of this phenomenon is lactam-lactim tautomerism, an equilibrium between a keto-amide (the lactam) and a hydroxy-imine (the lactim) form.

The specific tautomer present can dictate a molecule's:

• Receptor Binding Affinity: The shape, hydrogen bonding capability, and electrostatic profile of a molecule change between tautomers, altering its interaction with biological targets.

• Physicochemical Properties: Solubility, lipophilicity, and membrane permeability can differ significantly, impacting pharmacokinetics and bioavailability.

• Synthetic Reactivity: The presence of a nucleophilic nitrogen versus an acidic hydroxyl group determines the molecule's behavior in subsequent chemical transformations.

For the compound of interest, this equilibrium is between the amide-containing 2,7-dichloro-8-methylquinazolin-4(3H)-one (lactam form) and the aromatic alcohol 2,7-dichloro-8-methylquinazolin-4-ol (lactim form). Understanding which form predominates and under what conditions is paramount for rational drug design.

Caption: Lactam-Lactim tautomeric equilibrium.

Factors Governing the Tautomeric Equilibrium

The position of the lactam-lactim equilibrium is not static; it is a dynamic process influenced by the molecule's environment. For quinazolinone derivatives, the lactam form is generally more stable, particularly in polar or aqueous media, but the lactim form can be favored in non-polar solvents or the gas phase.[3]

• Solvent Polarity: This is one of the most critical factors. Polar solvents, especially those capable of hydrogen bonding (protic solvents like water or methanol), tend to stabilize the more polar lactam tautomer.[3][4] Non-polar solvents (like chloroform or benzene) may favor the less polar lactim form, which can be stabilized by intramolecular hydrogen bonding.[5][6]

• pH and Acidity: The pH of the medium can significantly influence the protonation state of the molecule, thereby shifting the equilibrium.

• Temperature: Changes in temperature can alter the thermodynamic favorability (ΔG) of the tautomers, thus shifting the equilibrium constant (Keq).[7]

• Electronic Effects of Substituents: The electron-withdrawing nature of the two chlorine atoms and the electron-donating methyl group on the quinazolinone ring of the target molecule will subtly influence the relative stability of the two forms.

Definitive Analytical Methodologies

A multi-faceted analytical approach is essential for unambiguously characterizing the tautomeric state of 2,7-dichloro-8-methylquinazolin-4-one. No single technique provides a complete picture; instead, the convergence of data from several methods offers the highest degree of confidence.

X-ray Crystallography: The Solid-State Benchmark

Single-crystal X-ray diffraction provides the most definitive evidence of molecular structure in the solid state.[8][9] It resolves atomic positions with high precision, allowing for the direct visualization of proton locations and bond types (e.g., C=O vs. C-O). For quinazolinone derivatives, this technique almost invariably confirms the predominance of the lactam (4-one) structure in the crystalline form.[10][11]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth (Self-Validation): The primary challenge and a point of self-validation is growing a single, high-quality crystal. Dissolve the synthesized compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol/dichloromethane).[9] Allow the solvent to evaporate slowly and undisturbed at a constant temperature (e.g., 20°C).[9] The formation of well-defined, non-twinned crystals is the first indicator of sample purity and suitability.

• Crystal Mounting: Carefully select a suitable crystal and mount it on a goniometer head.

• Data Collection: Place the mounted crystal in a diffractometer (e.g., Bruker APEX II) equipped with a monochromatic X-ray source (e.g., Mo Kα radiation).[9] Collect diffraction data over a range of angles.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure using direct methods (e.g., SHELXTL software).[9] Refine the structural model to achieve convergence and obtain the final atomic coordinates, bond lengths, and angles. The resulting electron density map will unequivocally locate the proton on the N3 nitrogen, confirming the lactam structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Solution State

NMR spectroscopy is the most powerful tool for studying tautomeric equilibria in solution.[2][12] Because the interconversion between lactam and lactim tautomers is often slow on the NMR timescale, distinct signals for each species can be observed and quantified.[7][13]

Key Spectral Signatures:

• ¹H NMR:

  • Lactam (4-one): A broad singlet in the downfield region (~12.5 ppm in DMSO-d₆) corresponding to the N-H proton.[14]

  • Lactim (4-ol): A signal corresponding to the O-H proton. Its chemical shift would be highly dependent on solvent and concentration.

• ¹³C NMR:

  • Lactam (4-one): A characteristic signal for the C4 carbonyl carbon (C=O) around 160-165 ppm.[5][15]

  • Lactim (4-ol): The C4 carbon, now part of a C-O bond, would appear at a significantly different, more upfield chemical shift (~155 ppm).[5][6]

Experimental Protocol: Solvent-Dependent NMR Analysis

• Sample Preparation (Self-Validation): Prepare a series of NMR samples by dissolving 5-10 mg of the compound in ~0.6 mL of various deuterated solvents of differing polarities (e.g., non-polar CDCl₃, polar aprotic DMSO-d₆, and polar protic CD₃OD).[5][6][14] Consistency in concentration is key for comparability.

• Data Acquisition: Acquire high-resolution ¹H and ¹³C NMR spectra for each sample on a high-field spectrometer (≥400 MHz).[14]

• Data Analysis:

  • Carefully integrate the signals corresponding to each tautomer in the ¹H NMR spectra.

  • The ratio of the integrals directly provides the molar ratio of the tautomers in that specific solvent.

  • Analyze the ¹³C NMR spectra to confirm the presence of the C=O signal (lactam) or the C-O signal (lactim). The presence of two distinct sets of signals for the quinazolinone core would be definitive proof of a tautomeric mixture.[5]

Caption: Workflow for NMR-based tautomer analysis.

UV-Vis and Infrared (IR) Spectroscopy

These techniques provide complementary evidence.

• UV-Vis Spectroscopy: The lactam and lactim forms possess different chromophoric systems and will exhibit distinct absorption maxima (λmax).[16][17] By running spectra in solvents of varying polarities, shifts in λmax can be observed, which is indicative of a shift in the tautomeric equilibrium.[18] The presence of an isosbestic point suggests a clean equilibrium between two species.[17]

• Infrared (IR) Spectroscopy: In the solid state (KBr pellet), the lactam form will show a strong C=O stretching vibration (typically 1650-1700 cm⁻¹). The lactim form would lack this peak but would instead show a broad O-H stretch and a C=N stretch.[14]

Computational Modeling: A Predictive Approach

Quantum-chemical calculations, particularly Density Functional Theory (DFT), are invaluable for predicting the relative thermodynamic stabilities of tautomers.[19][20]

Computational Workflow: DFT Analysis

• Structure Building: Build 3D models of both the lactam and lactim tautomers.

• Geometry Optimization: Perform geometry optimization calculations for both structures in the gas phase and using a solvent model (like the Polarizable Continuum Model, PCM) to simulate different solvent environments.[19][20]

• Energy Calculation: Calculate the single-point energies of the optimized structures.

• Stability Comparison: The tautomer with the lower calculated energy is predicted to be the more stable form under those conditions. These theoretical predictions can then be validated against experimental NMR and UV-Vis data.[16]

Caption: Workflow for computational stability analysis.

Data Synthesis & Expected Outcome

Based on extensive literature for related quinazolin-4(3H)-one systems, the 4-one (lactam) tautomer is overwhelmingly the more stable and predominant form.

Analytical Technique	2,7-dichloro-8-methylquinazolin-4(3H)-one (Lactam)	2,7-dichloro-8-methylquinazolin-4-ol (Lactim)
¹H NMR (in DMSO-d₆)	Broad N-H signal ~12.5 ppm	O-H signal (variable position)
¹³C NMR (in DMSO-d₆)	C4 carbonyl (C=O) signal ~162 ppm	C4 hydroxyl-bearing (C-O) signal ~155 ppm
IR Spectroscopy (Solid)	Strong C=O stretch ~1680 cm⁻¹	Broad O-H stretch ~3300 cm⁻¹, C=N stretch
UV-Vis Spectroscopy	Distinct λmax characteristic of the keto chromophore	Different λmax due to the aromatic hydroxy-imine chromophore
Relative Stability	Generally more stable, favored in polar solvents	Less stable, may be present in non-polar solvents or gas phase

Conclusion

The tautomeric equilibrium of 2,7-dichloro-8-methylquinazolin-4-one is a critical determinant of its chemical and biological identity. While the lactam (4-one) form is predicted to be the dominant species, especially under physiological conditions, a rigorous and multi-faceted analytical approach is imperative for its complete characterization. The integration of solid-state analysis via X-ray crystallography, detailed solution-state investigation by solvent-dependent NMR spectroscopy, and predictive computational modeling provides a self-validating system for understanding this dynamic equilibrium. For drug development professionals, this comprehensive characterization is not merely an academic exercise; it is a prerequisite for understanding structure-activity relationships, optimizing pharmacokinetic properties, and ultimately, designing more effective and reliable therapeutic agents.

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• Xu, J., et al. (2023). Design, synthesis, X-ray crystal structure, and antimicrobial evaluation of novel quinazolinone derivatives containing the 1,2,4-triazole Schiff base moiety and an isopropanol linker. PubMed. Available at: [Link]

• El-Gohary, A. R., & Shaaban, M. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. PubMed. Available at: [Link]

• Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON). (2022, February 16). ACS Publications. Available at: [Link]

• Antonov, L., et al. (2025, July 10). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds.

• Xu, J., et al. (2025, August 7). Design, synthesis, X-ray crystal structure, and antimicrobial evaluation of novel quinazolinone derivatives containing the 1,2,4-triazole Schiff base moiety and an isopropanol linker. ResearchGate. Available at: [Link]

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• El-Gohary, A. R., & Shaaban, M. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. PMC. Available at: [Link]

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• Ghiviriga, I., et al. (2025, August 6). Tautomerism of guanidines studied by 15N NMR: 2-hydrazono-3-phenylquinazolin-4(3H)-ones and related compounds. ResearchGate. Available at: [Link]

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A Comprehensive Technical Guide to Determining the Solubility Profile of 2,7-Dichloro-8-methylquinazolin-4-ol in Organic Solvents

Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, manufacturability, and ultimate clinical success. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility profile of 2,7-Dichloro-8-methylquinazolin-4-ol, a novel heterocyclic compound of interest. While specific experimental data for this molecule is not yet prevalent in public literature, this document outlines the fundamental principles, strategic considerations, and detailed experimental protocols necessary to generate a robust and reliable solubility profile. Adherence to these methodologies will ensure the production of high-quality, reproducible data essential for informed decision-making in the drug development pipeline.

Introduction: The Central Role of Solubility in Drug Development

2,7-Dichloro-8-methylquinazolin-4-ol is a quinazolinone derivative, a class of compounds known for a wide range of biological activities. As with any potential drug candidate, a thorough understanding of its physicochemical properties is paramount. Among these, solubility stands out as a cornerstone attribute that influences every stage of development, from early screening to final dosage form design.

Poor solubility can lead to a cascade of challenges, including low and erratic absorption, insufficient exposure in preclinical models, and significant hurdles in formulation development. The Biopharmaceutics Classification System (BCS) explicitly uses solubility as one of its two key parameters (along with permeability) to classify drugs, a system that can allow for biowaivers of in vivo bioequivalence studies for certain drug classes (Class I and III), thereby accelerating the development timeline.[1][2]

This guide provides the scientific rationale and actionable protocols to meticulously characterize the solubility of 2,7-Dichloro-8-methylquinazolin-4-ol across a panel of pharmaceutically relevant organic solvents.

Foundational Knowledge: Predicting Solubility Behavior

A successful solubility study begins with a theoretical assessment of the molecule's structure.

2.1. Structural Analysis of 2,7-Dichloro-8-methylquinazolin-4-ol

The structure of 2,7-Dichloro-8-methylquinazolin-4-ol suggests several key characteristics:

• Quinazolinone Core: A bicyclic aromatic system that is generally planar and hydrophobic.

• Keto-Enol Tautomerism: The quinazolin-4-ol can exist in equilibrium with its quinazolin-4-one tautomer. The "-ol" form possesses a hydroxyl group capable of acting as a hydrogen bond donor, while the "-one" form has a carbonyl group and an N-H group, which can act as a hydrogen bond acceptor and donor, respectively. This duality is critical for its interactions with various solvents.

• Dichloro- Substitution: The two chlorine atoms significantly increase the molecule's lipophilicity and molecular weight, generally leading to reduced solubility in polar solvents like water.

• Methyl Group: The methyl group at the 8-position further contributes to the molecule's non-polar character.

Based on these features, it is reasonable to hypothesize that 2,7-Dichloro-8-methylquinazolin-4-ol will exhibit poor aqueous solubility but enhanced solubility in various organic solvents. The goal of the experimental work is to quantify this profile.

2.2. The Principle of "Like Dissolves Like"

The solubility of a solid in a liquid is governed by the balance of energy required to break the solute-solute and solvent-solvent interactions versus the energy gained from forming new solute-solvent interactions. A solute will dissolve best in a solvent that shares similar polarity and hydrogen bonding capabilities. Therefore, a diverse panel of solvents must be selected to probe the full range of interactions.

Strategic Solvent Selection

The choice of solvents is a critical experimental design parameter. The selected solvents should span a range of polarities, hydrogen bonding capacities, and functional groups to build a comprehensive and informative profile.

Solvent Class	Example Solvents	Dielectric Constant (Approx.)	Rationale for Inclusion
Polar Protic	Methanol, Ethanol	33, 25	Capable of hydrogen bonding (both donor and acceptor). Mimics physiological protic environments. Commonly used in synthesis and crystallization.
Polar Aprotic	Acetone, Acetonitrile	21, 37	Hydrogen bond acceptors but not donors. Effective at dissolving polar and non-polar compounds through dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	47	A highly polar aprotic solvent with strong dissolving power, often used for initial stock solutions in high-throughput screening.
N,N-Dimethylformamide (DMF)	37	A common solvent in organic synthesis and formulation studies.
Moderately Polar	Ethyl Acetate, Tetrahydrofuran (THF)	6, 8	Common solvents for extraction, purification, and as reaction media.
Non-Polar	Toluene, Heptane	2.4, 1.9	Primarily engage in van der Waals interactions. Useful for establishing the lower limit of solubility and understanding hydrophobic character.

Experimental Protocol: Thermodynamic Equilibrium Solubility Determination

The "gold standard" for determining the true solubility of a compound is the shake-flask method .[3][4] This method measures the equilibrium (or thermodynamic) solubility, which is the concentration of a compound in a saturated solution when excess solid is present and the system has reached equilibrium.[3] This is distinct from kinetic solubility, which is often measured in early screening and can overestimate true solubility.[5][6]

The following protocol is a self-validating system designed to ensure equilibrium is reached and accurately measured.

4.1. Step-by-Step Shake-Flask Protocol

• Preparation: Add an excess amount of solid 2,7-Dichloro-8-methylquinazolin-4-ol to a series of glass vials. "Excess" is critical; a good starting point is to add enough solid so that a visible amount remains undissolved at the end of the experiment (e.g., 5-10 mg per 1 mL of solvent).[3] Each solvent condition should be run in triplicate to ensure reproducibility.[7]

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of each selected organic solvent to its respective vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker or rotator set to a constant temperature (e.g., 25 °C or 37 °C).[8] The agitation should be vigorous enough to keep the solid suspended but not so vigorous as to cause vortex formation.[8] Allow the samples to equilibrate for a minimum of 24-48 hours. This extended time is crucial to ensure the system reaches true thermodynamic equilibrium.[4]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the controlled temperature for a short period (e.g., 1-2 hours) to allow the excess solid to settle. Then, centrifuge the vials at high speed to pellet all undissolved solid.

• Sample Collection: Carefully withdraw a small aliquot of the clear supernatant. To ensure no solid particles are transferred, it is imperative to filter the supernatant through a chemically-resistant syringe filter (e.g., 0.22 µm PTFE). Note: It is important to discard the first few drops of filtrate to saturate any potential binding sites on the filter membrane.[3]

• Dilution: Immediately dilute the filtered supernatant with a suitable mobile phase or solvent to a concentration that falls within the linear range of the pre-established analytical calibration curve. A precise dilution factor is essential for accurate back-calculation.

• Quantification: Analyze the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

4.2. Visualizing the Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Analytical Method Validation

The reliability of the solubility data is entirely dependent on the accuracy of the analytical method used for quantification. HPLC is the preferred technique as it can separate the main compound from any potential impurities or degradants.[3]

5.1. Protocol for HPLC Method Development & Validation

• Chromatographic Conditions: Develop a reverse-phase HPLC method capable of resolving 2,7-Dichloro-8-methylquinazolin-4-ol from any potential impurities. A C18 column with a mobile phase consisting of an acetonitrile/water gradient is a common starting point.

• Wavelength Selection: Determine the wavelength of maximum absorbance (λ-max) for the compound using a UV-Vis spectrophotometer or a diode-array detector in the HPLC. This ensures maximum sensitivity.

• Calibration Curve Construction:

  • Prepare a high-concentration stock solution of 2,7-Dichloro-8-methylquinazolin-4-ol in a suitable solvent (e.g., DMSO or acetonitrile).

  • Perform a series of precise serial dilutions to create at least five calibration standards spanning the expected concentration range of the diluted solubility samples.

  • Inject each standard in triplicate onto the HPLC system.

  • Plot the average peak area against the known concentration for each standard.

• Validation of Linearity: Perform a linear regression on the calibration curve data. The coefficient of determination (R²) should be > 0.995, indicating a strong linear relationship between concentration and detector response. This is a self-validating check on the quality of the analytical method.

5.2. Visualizing the Analytical Workflow

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The Quinazoline Scaffold: A Cornerstone in Kinase Inhibitor Research — A Technical Guide for the Drug Development Professional

Abstract

The quinazoline ring system represents a "privileged scaffold" in medicinal chemistry, forming the core of numerous clinically successful kinase inhibitors.[1][2] This technical guide provides an in-depth exploration of the role of quinazoline derivatives in kinase inhibitor research, with a specific focus on the hypothetical compound 2,7-Dichloro-8-methylquinazolin-4-ol as a case study for discovery and development. We will dissect the rationale behind targeting kinases, the mechanistic basis for the efficacy of quinazoline-based inhibitors, and the critical experimental workflows required to characterize a novel drug candidate. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of next-generation targeted therapies.

Introduction: The Enduring Appeal of Kinases as Therapeutic Targets

Protein kinases are a large family of enzymes that catalyze the phosphorylation of specific substrates, a fundamental mechanism for regulating a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[3] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them one of the most important classes of drug targets.[1][4] The development of small-molecule kinase inhibitors has revolutionized the treatment of various malignancies, offering targeted therapies with improved efficacy and reduced side effects compared to traditional cytotoxic agents.[2][5]

The quinazoline scaffold has emerged as a particularly fruitful starting point for the design of potent and selective kinase inhibitors.[1][6] Its bicyclic aromatic structure provides a rigid framework that can be readily functionalized at multiple positions to optimize interactions with the ATP-binding pocket of target kinases.[2] This has led to the successful development of several FDA-approved drugs, including gefitinib and erlotinib, which target the epidermal growth factor receptor (EGFR) tyrosine kinase.[6]

This guide will use the novel, hypothetical compound 2,7-Dichloro-8-methylquinazolin-4-ol to illustrate the key principles and methodologies in modern kinase inhibitor research. We will explore its potential synthesis, its likely mechanism of action based on established structure-activity relationships (SAR), and the experimental cascade required to validate its therapeutic potential.

The Quinazoline Scaffold: A Privileged Structure in Kinase Inhibition

The versatility of the quinazoline core allows for extensive chemical modification, enabling the fine-tuning of both pharmacokinetic and pharmacodynamic properties. The 4-anilinoquinazoline scaffold, in particular, has been extensively explored for its ability to act as an ATP-competitive inhibitor of receptor tyrosine kinases (RTKs) like EGFR.[6]

Mechanism of Action: Competitive Inhibition at the ATP-Binding Site

Quinazoline-based inhibitors typically function by reversibly binding to the ATP-binding pocket of the kinase domain. This binding event physically obstructs the binding of ATP, the natural phosphate donor, thereby preventing the autophosphorylation and activation of the kinase. The subsequent downstream signaling cascades, such as the RAS-RAF-MAPK and PI3K-AKT pathways, which are crucial for cell proliferation and survival, are consequently inhibited, leading to cell cycle arrest and apoptosis in cancer cells.

The following diagram illustrates the central role of RTKs in cell signaling and the inhibitory action of a quinazoline-based drug.

Caption: Signaling pathway of a receptor tyrosine kinase and its inhibition.

Case Study: 2,7-Dichloro-8-methylquinazolin-4-ol

While specific data for 2,7-Dichloro-8-methylquinazolin-4-ol is not available in the current literature, we can hypothesize its properties and a research plan based on established knowledge of quinazoline chemistry and pharmacology. The substitutions on the quinazoline ring—two chlorine atoms and a methyl group—are expected to modulate its potency, selectivity, and pharmacokinetic profile.

Proposed Synthesis

The synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol would likely proceed through a multi-step reaction sequence, starting from a substituted anthranilic acid. A plausible synthetic route is outlined below.

Caption: A potential synthetic pathway for 2,7-Dichloro-8-methylquinazolin-4-ol.

Protocol: Synthesis of Quinazolin-4-one Derivatives

• Step 1: Acetylation and Cyclization. A substituted anthranilic acid (e.g., 2-amino-3-methyl-4,6-dichlorobenzoic acid) is refluxed with acetic anhydride to yield the corresponding benzoxazinone intermediate.[7]

• Step 2: Amination and Ring Formation. The benzoxazinone intermediate is then treated with an ammonia source, such as ammonium acetate, in situ to form the final quinazolin-4-one product.[7]

• Purification. The crude product is purified by recrystallization or column chromatography to yield the desired compound.

Predicted Biological Activity and Target Profile

The substitution pattern of 2,7-Dichloro-8-methylquinazolin-4-ol suggests it could be a potent inhibitor of various kinases. The chlorine atoms, being electron-withdrawing groups, can influence the electronic properties of the quinazoline ring and potentially enhance binding affinity.[8][9] The methyl group may provide steric interactions within the ATP-binding pocket, contributing to selectivity. Based on the extensive research on similar structures, likely targets could include EGFR, VEGFR, and other members of the receptor tyrosine kinase family.[1][6]

Experimental Workflow for Kinase Inhibitor Characterization

The evaluation of a novel kinase inhibitor like 2,7-Dichloro-8-methylquinazolin-4-ol follows a structured, multi-stage process, from initial biochemical assays to cellular and in vivo studies.[4]

Caption: The experimental workflow for characterizing a novel kinase inhibitor.

In Vitro Kinase Assays

The initial step is to determine the inhibitory activity of the compound against a panel of purified kinases.[4] This provides crucial information on potency (typically as an IC50 value) and selectivity.

Table 1: Common In Vitro Kinase Assay Formats

Assay Type	Principle	Advantages	Disadvantages
Radiometric Assays	Measures the incorporation of radiolabeled phosphate ([γ-³²P]ATP) into a substrate.[10]	High sensitivity, considered the "gold standard."[10]	Requires handling of radioactive materials.[10]
Luminescence-Based Assays	Measures the amount of ATP remaining after the kinase reaction using a luciferase-based system (e.g., Kinase-Glo®).[10][11]	Homogeneous "add-mix-read" format, suitable for high-throughput screening (HTS).[11]	Susceptible to interference from colored or fluorescent compounds.
Fluorescence-Based Assays	Utilizes fluorescently labeled substrates or antibodies to detect phosphorylation (e.g., TR-FRET, Fluorescence Polarization).[11][12]	High sensitivity, amenable to HTS, and allows for real-time monitoring.[12]	Can be affected by compound autofluorescence.

Protocol: Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

• Kinase Reaction: Set up a reaction mixture containing the kinase, substrate, ATP, and varying concentrations of the inhibitor (2,7-Dichloro-8-methylquinazolin-4-ol). Incubate at the optimal temperature for the kinase.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a coupled luciferase reaction.

• Signal Measurement: Measure the luminescence using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and, therefore, the kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Assays

Following biochemical validation, the compound's effect on cancer cells is assessed. These assays determine the compound's ability to inhibit cell proliferation and induce apoptosis.

Table 2: Key Cell-Based Assays for Kinase Inhibitors

Assay	Purpose	Typical Readout
MTT/XTT Assay	Measures cell viability and proliferation.	Colorimetric change proportional to the number of viable cells.
Caspase-Glo® 3/7 Assay	Quantifies apoptosis by measuring caspase activity.	Luminescent signal.
Western Blotting	Assesses the phosphorylation status of the target kinase and downstream signaling proteins.	Band intensity on a blot.
Flow Cytometry (Annexin V/PI Staining)	Differentiates between live, apoptotic, and necrotic cells.	Fluorescence intensity.

Protocol: Cell Proliferation (MTT) Assay

• Cell Seeding: Seed cancer cells (e.g., A549, HCT-116) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 2,7-Dichloro-8-methylquinazolin-4-ol for 48-72 hours.

• MTT Reagent Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 value.

Target Engagement and Mechanism of Action

It is crucial to confirm that the compound's cellular effects are due to the inhibition of its intended target. Western blotting is a standard technique to probe the phosphorylation status of the target kinase and key downstream effectors. A reduction in the phosphorylated form of the target protein in compound-treated cells provides strong evidence of on-target activity.[3]

Conclusion and Future Directions

The quinazoline scaffold remains a highly valuable platform for the development of novel kinase inhibitors. A hypothetical molecule like 2,7-Dichloro-8-methylquinazolin-4-ol , based on its structural features, holds promise as a potential therapeutic agent. The systematic experimental workflow detailed in this guide provides a robust framework for its evaluation, from initial biochemical screening to cellular characterization. Future research in this area will likely focus on developing quinazoline derivatives with improved selectivity profiles to minimize off-target effects and overcome mechanisms of drug resistance.[13] The continued exploration of this privileged scaffold is poised to yield the next generation of targeted cancer therapies.

References

• Mohamed Saber, Nashwa et al. “The Therapeutic Journey of Quinazoline as Anti-cancer Targeting Kinase Inhibitors”. Afinidad. Journal of Chemical Engineering Theoretical and Applied Chemistry, 2025, vol. VOL 82, no. 607, pp. 532-53, doi:10.55815/433238. [Link]

• Al-Ostoot, F.H., Al-Tamari, M.A., Al-Adhami, H. et al. Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). Pharmaceuticals 2024, 17, 238. [Link]

• Zayed, Mohamed. “Quinazolines as Anticancer Agents Targeting Tyrosine Kinases.” Med Chem 13 (2023): 668. [Link]

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• What Is the Best Kinase Assay? BellBrook Labs. [Link]

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• Discovery of N-(4-{[5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl]amino}phenyl)-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]acetamide (AZD3229), a Potent Pan-KIT Mutant Inhibitor for the Treatment of Gastrointestinal Stromal Tumors. Journal of Medicinal Chemistry. [Link]

• Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. Journal of Medicinal Chemistry. [Link]

• Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation. European Journal of Medicinal Chemistry. [Link]

• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

• Synthesis and pharmacological properties of novel guanidine derivatives of quinazoline-2,4(1H,3H)-dione. Pharmacia. [Link]

• Lee, S., Bae, N., Lee, H. et al. Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). Pharmaceuticals 2022, 15, 1344. [Link]

• Design and Synthesis of New Quinazolin-4-one Derivatives with Negative mGlu 7 Receptor Modulation Activity and Antipsychotic-Like Properties. Molecules. [Link]

• Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Discovery of (10R)-7-amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][1][6][14]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a macrocyclic inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) with preclinical brain expos. Journal of Medicinal Chemistry. [Link]

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• Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Chlorination of 2,7-Dichloro-8-methylquinazolin-4-ol

Abstract

This document provides a comprehensive guide for the conversion of 2,7-dichloro-8-methylquinazolin-4-ol to the highly valuable synthetic intermediate, 2,4,7-trichloro-8-methylquinazoline. Quinazoline derivatives are pivotal scaffolds in medicinal chemistry and drug discovery, and the 4-chloro analogues serve as critical precursors for further functionalization via nucleophilic substitution.[1][2] This application note details two robust protocols for this deoxychlorination reaction, utilizing phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂). We delve into the underlying reaction mechanisms, provide step-by-step experimental procedures, and offer expert insights into process optimization and troubleshooting, with a particular focus on mitigating product hydrolysis during work-up.[3]

Introduction: The Strategic Importance of 4-Chloroquinazolines

The quinazoline ring system is a core structure in a multitude of biologically active compounds.[4] The hydroxyl group at the C4 position of quinazolin-4-ones, while synthetically accessible, is a poor leaving group. Its conversion to a chlorine atom dramatically alters the reactivity profile of the molecule, transforming the C4 position into an electrophilic site ripe for nucleophilic aromatic substitution. This unlocks a gateway for the introduction of diverse functionalities (amines, alkoxides, thiols, etc.), enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[5]

The target molecule, 2,7-dichloro-8-methylquinazolin-4-ol, already possesses substitution on the benzene ring, making the selective and efficient chlorination of the C4-hydroxyl group a key strategic step in the synthesis of more complex drug candidates. The primary challenge in this transformation is not only achieving complete conversion but also preventing the reversion of the 4-chloro product back to the starting material, a common issue driven by the product's sensitivity to aqueous and basic conditions during work-up.[3][6]

Reaction Mechanism: The Deoxychlorination Pathway

The conversion of a quinazolin-4-ol to a 4-chloroquinazoline using phosphorus oxychloride (POCl₃) is not a direct displacement. The reaction proceeds through a two-stage mechanism involving activation of the hydroxyl group.[7][8]

• Phosphorylation: The reaction initiates with the nucleophilic attack of the quinazolinone oxygen (or nitrogen, in a competing equilibrium) on the electrophilic phosphorus atom of POCl₃. This step is often facilitated by a base to deprotonate the quinazolinone, forming a highly reactive phosphorylated intermediate.[5][7]

• Nucleophilic Substitution: The newly formed phosphate group is an excellent leaving group. In the second stage, which is typically promoted by heat, a chloride ion (from POCl₃ or its byproducts) acts as a nucleophile, attacking the C4 position and displacing the phosphate group to yield the final 4-chloroquinazoline product.[7]

A similar mechanistic rationale applies when using thionyl chloride (SOCl₂), where a chlorosulfite intermediate is formed, which then decomposes to the alkyl chloride, sulfur dioxide, and a chloride ion.[9] The use of a catalytic amount of N,N-dimethylformamide (DMF) with SOCl₂ or POCl₃ generates the Vilsmeier reagent in situ, a highly electrophilic chloroiminium salt that can also serve as the activating agent.[10][11][12]

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Application Note: Protocols for the Selective C-N Cross-Coupling of 2,7-Dichloro-8-methylquinazolin-4-ol with Amines

Abstract

The quinazolin-4-one scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents, particularly in oncology.[1][2][3][4] The di-halogenated intermediate, 2,7-dichloro-8-methylquinazolin-4-ol, represents a versatile platform for the synthesis of compound libraries aimed at targets like the HER1/HER2 tyrosine kinases.[5] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the reaction conditions for coupling this key intermediate with a variety of amines. We will explore the mechanistic basis for regioselectivity and present two robust protocols: a classical Nucleophilic Aromatic Substitution (SNAr) and a Palladium-Catalyzed Buchwald-Hartwig amination. These protocols are designed to be self-validating and are supplemented with field-proven insights for troubleshooting and optimization.

Mechanistic Rationale and Regioselectivity

The chemical reactivity of 2,7-dichloro-8-methylquinazolin-4-ol is dictated by the electronic properties of the quinazolinone ring system. The two chlorine atoms at the C2 and C7 positions exhibit distinct reactivity profiles, enabling selective functionalization.

• C2-Position Reactivity : The chlorine atom at the C2 position is highly activated towards nucleophilic attack. Its reactivity is enhanced by the adjacent nitrogen atom (N1) and the nitrogen at the 3-position, which can stabilize the negative charge in the Meisenheimer intermediate formed during an SNAr reaction.[6][7][8]

• C7-Position Reactivity : The chlorine atom at the C7 position is part of the benzo-fused ring and is significantly less electrophilic. It behaves more like a standard aryl chloride and is generally unreactive under typical SNAr conditions that would readily substitute the C2-chloro group.[9][10]

This differential reactivity is the key to selectively synthesizing either mono- or di-substituted quinazolinones. For coupling with amines, two primary strategies are employed:

• Nucleophilic Aromatic Substitution (SNAr) : This is the more direct method, typically targeting the most electrophilic site (C2). The reaction proceeds by the addition of the amine nucleophile to the aromatic ring, followed by the elimination of the chloride leaving group.[7][11] It is often favored for its simplicity and the absence of metal catalysts.

• Buchwald-Hartwig Amination : This palladium-catalyzed cross-coupling reaction is a powerful and versatile method for forming C-N bonds, especially for less reactive aryl halides like the C7-chloro position.[12][13] It is indispensable when SNAr is not feasible due to a poorly nucleophilic amine or when targeting the less activated C7 position after the C2 position has been functionalized.

Caption: Reaction pathways for selective amination.

Experimental Protocols

Materials and Equipment:

• 2,7-dichloro-8-methylquinazolin-4-ol

• Selected amine (aliphatic or aromatic)

• Anhydrous solvents: Ethanol (EtOH), 2-Propanol (IPA), N,N-Dimethylformamide (DMF), Toluene, 1,4-Dioxane

• Bases: N,N-Diisopropylethylamine (DIPEA), Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃), Sodium tert-butoxide (NaOtBu)

• Palladium catalysts: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), Palladium(II) acetate (Pd(OAc)₂)

• Phosphine Ligands: X-Phos, BINAP

• Round-bottom flasks, reflux condenser, magnetic stirrer, inert atmosphere setup (Nitrogen or Argon), standard workup and purification equipment (silica gel chromatography).

Protocol A: Regioselective C2-Amination via SNAr

This protocol leverages the inherent higher reactivity of the C2 position for a direct and catalyst-free coupling. It is most effective with primary and secondary aliphatic amines.

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,7-dichloro-8-methylquinazolin-4-ol (1.0 eq).

• Reagent Addition: Add the desired amine (1.1 - 1.5 eq) followed by the solvent (e.g., ethanol or 2-propanol, approx. 0.1 M concentration).

• Base Addition: Add a non-nucleophilic organic base such as DIPEA (2.0 - 3.0 eq). The base is crucial to scavenge the HCl generated during the reaction. For less soluble systems, an inorganic base like K₂CO₃ can be used in a polar aprotic solvent like DMF.

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-120 °C, depending on the solvent) and monitor the reaction progress by TLC or LC-MS. Reactions are generally complete within 4-12 hours.

• Workup and Isolation:

  • Cool the reaction mixture to room temperature.

  • If a precipitate has formed, it can be isolated by filtration, washed with cold solvent, and dried. This is often the desired product.

  • If no precipitate forms, concentrate the mixture under reduced pressure.

  • Partition the residue between ethyl acetate and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization to obtain the pure 2-amino-7-chloro-8-methylquinazolin-4-ol derivative.

Protocol B: C7-Amination via Buchwald-Hartwig Cross-Coupling

This protocol is designed for coupling amines at the less reactive C7 position. It is particularly useful for aryl amines or sterically hindered amines that are poor nucleophiles for SNAr. Note: This protocol assumes the C2 position is either already functionalized or that conditions are optimized for C7 selectivity, which can be challenging.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (Argon or Nitrogen), add the C2-substituted-7-chloro-8-methylquinazolin-4-ol (1.0 eq), the amine (1.2 - 2.0 eq), and a strong, non-nucleophilic base like Cs₂CO₃ or NaOtBu (1.5 - 2.5 eq).

• Catalyst Preparation: In a separate vial, pre-mix the palladium source (e.g., Pd₂(dba)₃, 1-5 mol%) and the phosphine ligand (e.g., X-Phos, 2-10 mol%) in a small amount of the reaction solvent.

• Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) to the main reaction flask, followed by the catalyst premix via syringe.

• Reaction Execution: Heat the mixture to 90-110 °C. The reaction progress should be carefully monitored by LC-MS. These reactions can take from 2 to 24 hours.[14]

• Workup and Isolation:

  • Cool the reaction to room temperature.

  • Dilute the mixture with a solvent like ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and brine, then dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using silica gel column chromatography to yield the desired C7-aminated product.

Data Summary and Comparison

The choice of reaction conditions is critical and depends on the nucleophilicity of the amine and the targeted position.

Parameter	Protocol A: SNAr (C2-Selective)	Protocol B: Buchwald-Hartwig (C7-Targeted)
Target Position	C2 (highly favored)	C7 (less reactive site)
Typical Amines	Primary/Secondary Aliphatic Amines	Aryl Amines, Heterocyclic Amines, Sterically Hindered Amines
Catalyst	None	Pd₂(dba)₃ or Pd(OAc)₂ with a phosphine ligand (e.g., X-Phos)
Base	DIPEA, Et₃N, K₂CO₃	Cs₂CO₃, K₃PO₄, NaOtBu
Solvent	Alcohols (EtOH, IPA), DMF	Anhydrous Toluene, Dioxane
Temperature	80 - 120 °C	90 - 110 °C
Key Advantage	Operationally simple, avoids metal contamination.	Broad amine scope, ability to functionalize inert C-Cl bonds.
Key Limitation	Limited to sufficiently nucleophilic amines; ineffective for C7.	Requires inert atmosphere, catalyst cost, potential for metal traces in product.

Troubleshooting and Optimization

Caption: A workflow for troubleshooting common issues.

• If SNAr fails or is slow: The amine may not be nucleophilic enough. Before moving to a Buchwald-Hartwig protocol, consider increasing the reaction temperature or switching to a more polar aprotic solvent like DMF or DMSO, which can accelerate SNAr rates.[11]

• If Buchwald-Hartwig fails: The issue often lies with catalyst inhibition or deactivation. Ensure all reagents and solvents are rigorously anhydrous and the system is thoroughly degassed. The choice of ligand is critical; screening a panel of ligands (e.g., X-Phos, S-Phos, RuPhos) and bases is a standard optimization step.[15][16]

• Controlling Double Substitution: To favor mono-substitution at the C2 position, use the amine as the limiting reagent (1.0 eq) at lower temperatures. If double substitution is desired, the C7 position will require the more forcing conditions of the Buchwald-Hartwig protocol after the C2 position has been substituted via SNAr.

References

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• Asif, M. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. PMC.
• Elsherbeny, M.H., et al.
• Gou, S., et al. (2014). Design and synthesis of Lapatinib derivatives containing a branched side chain as HER1/HER2 targeting antitumor drug candidates. European Journal of Medicinal Chemistry.
• Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflamm
• Mishra, S.
• An environmentally responsible synthesis of the antitumor agent lapatinib (Tykerb). (n.d.). Green Chemistry (RSC Publishing).
• Synthetic approach to synthesised analogues of lapatinib.
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• da Silva, G. V. J., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PMC.
• Bak, A., et al. (2013). Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines. Molecules, 18(2), 2096-109.
• Buchwald–Hartwig amin
• Dorel, R., et al. (2019). The Buchwald-Hartwig Amination After 25 Years.
• 5.6 Nucleophilic Aromatic Substitution: SNAr. (n.d.). Organic Chemistry II - KPU Pressbooks.
• Buchwald-Hartwig Amin
• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.).
• Nucleophilic arom
• Palladium Catalyzed Amination of Aryl Chlorides. (2019). Wiley Analytical Science.
• 16.6: Nucleophilic Aromatic Substitution. (2025). Chemistry LibreTexts.

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Application Notes and Protocols: Preparation of EGFR Inhibitors from 2,7-Dichloro-8-methylquinazolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinazoline Scaffold in EGFR-Targeted Cancer Therapy

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein that belongs to the ErbB/HER family of receptor tyrosine kinases.[1] Upon activation by ligands such as Epidermal Growth Factor (EGF), EGFR triggers multiple downstream signaling cascades, including the RAS-RAF-MEK-ERK MAPK and AKT-PI3K-mTOR pathways, which are crucial for cellular processes like proliferation, survival, and differentiation.[2][3] Dysregulation of EGFR signaling, often through overexpression or mutation, is a key driver in the pathogenesis and progression of various cancers, including non-small-cell lung cancer (NSCLC), colorectal cancer, and glioblastoma.[2][4]

The quinazoline core has emerged as a privileged scaffold in the development of EGFR tyrosine kinase inhibitors (TKIs).[5][6] Its structural features allow for high-affinity binding to the ATP-binding site of the EGFR kinase domain, effectively blocking its catalytic activity.[7] This has led to the successful development and FDA approval of several quinazoline-based EGFR inhibitors, such as gefitinib, erlotinib, and lapatinib.[5][8] The 2,7-dichloro-8-methylquinazolin-4-ol represents a key starting material for the synthesis of novel and potent EGFR inhibitors, offering versatile handles for chemical modification to optimize potency, selectivity, and pharmacokinetic properties.

Mechanistic Insight: How Quinazoline Inhibitors Target EGFR

Quinazoline-based inhibitors are classified as small molecule kinase inhibitors that compete with ATP for binding to the intracellular tyrosine kinase domain of EGFR.[3] This competitive inhibition prevents the autophosphorylation of the receptor, thereby blocking the initiation of downstream signaling pathways that promote cancer cell growth and survival.[9]

The binding of these inhibitors is stabilized by key interactions within the ATP-binding pocket. The nitrogen atom at position 1 (N1) of the quinazoline ring typically forms a crucial hydrogen bond with the backbone NH of a methionine residue (Met793 in EGFR) in the hinge region of the kinase domain.[7] The substituent at the 4-position of the quinazoline core extends into a hydrophobic pocket, while modifications at the 6- and 7-positions are directed towards the solvent-exposed region, allowing for the introduction of solubilizing groups to improve drug-like properties.[7][10]

Synthetic Protocol: From 2,7-Dichloro-8-methylquinazolin-4-ol to a Potent EGFR Inhibitor

This protocol outlines a general synthetic route for the preparation of a 4-anilinoquinazoline-based EGFR inhibitor starting from 2,7-dichloro-8-methylquinazolin-4-ol. This multi-step synthesis involves chlorination followed by a nucleophilic aromatic substitution.

Step 1: Chlorination of 2,7-Dichloro-8-methylquinazolin-4-ol

The initial step involves the conversion of the hydroxyl group at the 4-position of the quinazoline ring to a more reactive leaving group, typically a chlorine atom. This is a crucial activation step for the subsequent nucleophilic substitution.

Materials:

• 2,7-Dichloro-8-methylquinazolin-4-ol

• Thionyl chloride (SOCl₂) or Phosphorus oxychloride (POCl₃)[11][12]

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Toluene or Dichloromethane (DCM) as solvent

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred suspension of 2,7-dichloro-8-methylquinazolin-4-ol in an appropriate solvent (e.g., toluene), add a catalytic amount of DMF.

• Slowly add thionyl chloride or phosphorus oxychloride at room temperature under an inert atmosphere.

• Heat the reaction mixture to reflux (temperature will depend on the solvent and chlorinating agent used) and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully quench the excess chlorinating agent by slowly adding the reaction mixture to ice-water.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2,4,7-trichloro-8-methylquinazoline. This intermediate is often used in the next step without further purification.

Step 2: Nucleophilic Aromatic Substitution with a Substituted Aniline

The highly reactive 4-chloro group on the quinazoline ring is then displaced by a substituted aniline to introduce the key pharmacophore for EGFR inhibition. The choice of the substituted aniline is critical for determining the inhibitor's potency and selectivity.

Materials:

• 2,4,7-Trichloro-8-methylquinazoline (from Step 1)

• Substituted aniline (e.g., 3-ethynylaniline for an erlotinib-like analogue, or 3-chloro-4-fluoroaniline for a gefitinib-like analogue)[11]

• A suitable base (e.g., Diisopropylethylamine (DIPEA) or potassium carbonate)

• An appropriate solvent (e.g., Isopropanol, Acetonitrile, or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the crude 2,4,7-trichloro-8-methylquinazoline in a suitable solvent under an inert atmosphere.

• Add the substituted aniline and the base to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC or HPLC.

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, filter the solid, wash it with a suitable solvent (e.g., cold isopropanol or ether), and dry it under vacuum.

• If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography on silica gel to obtain the desired 4-anilinoquinazoline product.

Characterization and Quality Control

Thorough characterization of the synthesized inhibitor is essential to confirm its identity, purity, and suitability for biological evaluation.

Analytical Technique	Purpose	Expected Outcome
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation of the chemical structure.[13][14]	Spectra consistent with the proposed structure, showing characteristic peaks for the quinazoline core and the aniline substituent.
High-Resolution Mass Spectrometry (HRMS)	Determination of the exact mass and confirmation of the molecular formula.[13]	A molecular ion peak corresponding to the calculated exact mass of the target compound.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.[15]	A single major peak indicating a high degree of purity (typically >95%).
Melting Point	Physical characterization and indication of purity.	A sharp and defined melting point range.

In Vitro Biological Evaluation

Once the inhibitor has been synthesized and characterized, its biological activity must be assessed. This typically involves a series of in vitro assays to determine its potency against EGFR and its effect on cancer cells.

Protocol 1: EGFR Kinase Inhibition Assay

This assay directly measures the ability of the synthesized compound to inhibit the enzymatic activity of EGFR.

Materials:

• Recombinant human EGFR kinase domain

• ATP and a suitable peptide or protein substrate

• Synthesized inhibitor at various concentrations

• A detection method, such as a radiometric assay (e.g., using ³³P-labeled ATP) or a fluorescence-based assay.[16][17]

Procedure:

• Prepare a series of dilutions of the synthesized inhibitor.

• In a multi-well plate, combine the recombinant EGFR enzyme, the substrate, and the inhibitor at different concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific time.

• Stop the reaction and measure the amount of phosphorylated substrate using the chosen detection method.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity).[17][18]

Protocol 2: Cell Proliferation/Viability Assay

This assay evaluates the effect of the inhibitor on the growth and viability of cancer cell lines that overexpress or have mutated EGFR.

Materials:

• Cancer cell lines with known EGFR status (e.g., A549 for wild-type EGFR, HCC827 for EGFR exon 19 deletion)[16][19]

• Cell culture medium and supplements

• Synthesized inhibitor at various concentrations

• A viability reagent (e.g., MTT, WST-8, or a luciferase-based reagent)[19][20]

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with a range of concentrations of the synthesized inhibitor and a vehicle control.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the viability reagent to each well and incubate according to the manufacturer's instructions.

• Measure the signal (absorbance or luminescence) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ or IC₅₀ value (the concentration of inhibitor that causes 50% growth inhibition or cell death).[18]

Expected Results and Data Interpretation

Parameter	Description	Significance
Kinase IC₅₀	The concentration of the inhibitor that reduces the enzymatic activity of EGFR by 50%.	A lower IC₅₀ value indicates a more potent inhibitor of the target kinase.
Cellular GI₅₀/IC₅₀	The concentration of the inhibitor that reduces the cell viability or proliferation of a cancer cell line by 50%.	A lower value indicates greater anti-proliferative activity. Comparing values across different cell lines can provide insights into selectivity for EGFR-driven cancers.

Conclusion

The 2,7-dichloro-8-methylquinazolin-4-ol scaffold provides a robust starting point for the synthesis of a diverse range of potent EGFR inhibitors. The protocols outlined in these application notes offer a comprehensive guide for researchers in the field of drug discovery to synthesize, characterize, and evaluate novel quinazoline-based compounds. By systematically exploring the structure-activity relationships through chemical modifications and rigorous biological testing, new and more effective targeted therapies for cancer can be developed.

References

• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). (2021). PMC. [Link]
• Recent Glimpse Into Quinazoline-based EGFR Kinase Inhibitors for Cancer Therapy. (2026). ResearchGate. [Link]
• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. (n.d.). Semantic Scholar. [Link]
• Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways. (2017). MDPI. [Link]
• Targeting the EGFR signaling pathway in cancer therapy: What's new in 2023?. (2023). Taylor & Francis Online. [Link]
• Clinically approved quinazoline scaffolds as EGFR inhibitors. (n.d.). ResearchGate. [Link]
• Targeting the EGFR signaling pathway in cancer therapy. (n.d.). PMC. [Link]
• Properties of FDA-approved small molecule protein kinase inhibitors: A 2023 update. (2022). ScienceDirect. [Link]
• Design, synthesis, biological evaluation, and in silico study of quinazoline-based dual inhibitors targeting EGFR and VEGFR-2 for cancer therapy. (2025). Arabian Journal of Chemistry. [Link]
• Synthesis of Novel Gefitinib-Conjugated 1,2,3-Triazole Derivatives and Their Effect of Inducing DNA Damage and Apoptosis in Tumor Cells. (n.d.). PMC. [Link]
• EGFR Assays & Drug Discovery Services. (n.d.). Reaction Biology. [Link]
• Process for the preparation of gefitinib. (2013).
• Gefitinib. (2015). New Drug Approvals. [Link]
• PREPARATION OF ERLOTINIB HYDROCHLORIDE. (n.d.). Vietnam Academy of Science and Technology. [Link]
• A New Synthesis of Gefitinib. (2018). ResearchGate. [Link]
• Synthesis and Antitumor Activity of Erlotinib Derivatives Linked With 1,2,3-Triazole. (n.d.). PMC. [Link]
• A Review of Quinazoline-Based EGFR/VEGFR-2 Dual Inhibitors as Potent Anticancer Agents: Structure-Activity Relationship and Docking Studies. (2024). MDPI. [Link]
• Deciphering quinazoline derivatives' interactions with EGFR: a computational quest for advanced cancer therapy through 3D-QSAR, virtual screening, and MD simulations. (2024). Frontiers. [Link]
• Process for the synthesis of erlotinib by quinazoline-thione route. (n.d.). ResearchGate. [Link]
• Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. (n.d.). PMC. [Link]
• Quinazoline-Based Dual Inhibitors of EGFR And VEGFR as Potential Antiproliferative Agents - A Review. (2024). ResearchGate. [Link]
• Evaluation of Small Molecule Kinase Inhibitors as Novel Antimicrobial and Antibiofilm Agents. (n.d.). PMC. [Link]
• Synthetic method of lapatinib. (2013).
• Preparation process of erlotinib. (2011).
• Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. (n.d.). PMC. [Link]
• Design, Synthesis, Biological Evaluation, and Molecular Dynamics Studies of Novel Lapatinib Derivatives. (2022). MDPI. [Link]
• Small-molecule kinase inhibitors: An analysis of FDA-approved drugs. (2025). ResearchGate. [Link]
• Investigating the activity of Quinazoline derivatives against T790 mutant EGFR receptors employing computer-aided drug design. (2024). Springer. [Link]
• Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). (2024). MDPI. [Link]
• Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. (2021). Frontiers. [Link]
• Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment. (2020). Taylor & Francis Online. [Link]
• Properties of FDA-approved small molecule protein kinase inhibitors. (2024). Blue Ridge Institute for Medical Research. [Link]
• Process for the preparation of lapatinib and it's pharmaceutically acceptable salts. (2014).
• Representative examples of the primary types of small molecule kinase inhibitors including a DFG-in irreversible inhibitor. (n.d.). ResearchGate. [Link]
• Evaluating the Effectiveness of Tyrosine Kinase Inhibitors on EGFR Mutations In Vitro. (2025). MDPI. [Link]
• EGFR inhibitors synthesis and biological assessment. (2022). Dovepress. [Link]
• Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity. (n.d.). Semantic Scholar. [Link]
• Assessing a sustainable manufacturing route to lapatinib. (2022). Royal Society of Chemistry. [Link]
• Design and synthesis of quinazolinones as EGFR inhibitors to overcome EGFR resistance obstacle. (2017). PubMed. [Link]

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Application Note: A Scalable Manufacturing Process for 2,7-Dichloro-8-methylquinazolin-4-ol

Abstract: This application note details a robust and scalable two-step manufacturing process for the synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol, a key heterocyclic scaffold with significant potential in pharmaceutical development. The described methodology is designed for industrial-scale production, emphasizing process control, safety, and high yield. The synthesis begins with the regioselective dichlorination of 2-amino-5-methylbenzoic acid to produce the critical intermediate, 2-amino-3,6-dichloro-5-methylbenzoic acid. This intermediate subsequently undergoes a cyclocondensation reaction with formamide, a classic Niementowski quinazoline synthesis, to yield the target compound.[1][2][3] This guide provides detailed, step-by-step protocols, process parameter tables, and workflow diagrams to facilitate successful implementation by researchers, scientists, and drug development professionals.

Introduction: The Significance of the Quinazolinone Scaffold

Quinazolinone and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structural motif in numerous pharmacologically active molecules. These scaffolds are known to exhibit a wide array of biological activities, including anticancer, anti-inflammatory, and anticonvulsant properties.[4] The specific compound, 2,7-Dichloro-8-methylquinazolin-4-ol, represents a valuable building block for the synthesis of targeted therapeutics, particularly kinase inhibitors.[2]

The development of a scalable, cost-effective, and reliable manufacturing process is paramount for translating a promising chemical entity from laboratory research to clinical and commercial viability. This document addresses this need by providing a comprehensive guide grounded in established chemical principles and tailored for large-scale production.

Retrosynthetic Analysis and Strategy

The manufacturing strategy is predicated on a convergent synthesis that prioritizes commercially available starting materials and robust, high-yielding chemical transformations.

The core logic is a two-step sequence:

• Synthesis of the Key Intermediate: The primary challenge is the efficient synthesis of the specifically substituted anthranilic acid, 2-amino-3,6-dichloro-5-methylbenzoic acid. A direct dichlorination of a commercially available precursor, 2-amino-5-methylbenzoic acid, is the most direct route.

• Quinazolinone Ring Formation: With the key intermediate in hand, the final step involves the well-established Niementowski reaction.[1][5][6] This reaction utilizes formamide as both a reactant and a solvent to facilitate the cyclocondensation, forming the desired quinazolinone ring.[7] This method is favored for its operational simplicity and effectiveness in industrial settings.

This approach minimizes the number of synthetic steps and avoids the use of expensive or highly toxic reagents where possible, aligning with the principles of green and efficient chemistry.

Caption: Overall two-step synthetic strategy.

Detailed Manufacturing Protocols

PART A: Synthesis of 2-Amino-3,6-dichloro-5-methylbenzoic Acid (Intermediate)

This protocol describes the regioselective dichlorination of 2-amino-5-methylbenzoic acid. The choice of a chlorinated solvent and a suitable chlorinating agent is critical for controlling the reaction and achieving a high yield of the desired isomer.

Protocol A: Dichlorination

• Reactor Setup: Charge a glass-lined reactor equipped with a mechanical stirrer, temperature probe, condenser, and a subsurface gas dispersion tube with 2-amino-5-methylbenzoic acid (1.0 eq) and 1,2-dichloroethane (5-10 volumes).

• Temperature Control: Begin agitation and heat the slurry to 50-60°C. This temperature is optimal as it ensures sufficient reaction kinetics without promoting undesirable side reactions or thermal degradation.

• Chlorination: Slowly bubble chlorine gas (Cl₂) (approx. 2.2 eq) through the subsurface tube over 3-5 hours. The rate of addition must be carefully controlled to manage the exothermic reaction and prevent the accumulation of unreacted chlorine.

• Reaction Monitoring: Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC). Samples should be taken hourly after the first hour of chlorine addition. The reaction is deemed complete when the starting material is <1.0% by area.

• Work-up: Once complete, cool the reaction mixture to 20-25°C. The product will precipitate out of the solution.

• Isolation: Filter the solid product using a centrifuge or Nutsche filter-dryer. Wash the filter cake with fresh, cold 1,2-dichloroethane (2 volumes) to remove residual impurities.

• Drying: Dry the isolated solid under vacuum at 60-70°C until the loss on drying (LOD) is <0.5%. The expected yield is typically in the range of 85-92%.

PART B: Synthesis of 2,7-Dichloro-8-methylquinazolin-4-ol (Final Product)

This protocol utilizes the Niementowski reaction for the final cyclization step. Formamide serves as an inexpensive and effective C1 source and solvent.[7]

Protocol B: Cyclocondensation

• Reactor Setup: Charge the glass-lined reactor with the dried 2-amino-3,6-dichloro-5-methylbenzoic acid (1.0 eq) from the previous step and an excess of formamide (5-8 eq).[5]

• Heating: With moderate agitation, heat the mixture to 150-160°C. This temperature is necessary to drive the condensation and subsequent cyclodehydration. A nitrogen blanket should be applied to prevent oxidation.

• Reaction Monitoring: Monitor the reaction by HPLC for the disappearance of the starting anthranilic acid. The reaction is typically complete within 8-12 hours.

• Cooling and Precipitation: Once the reaction is complete, cool the mixture slowly to 20-25°C. The final product will precipitate from the formamide solution.

• Isolation: Filter the crude product and wash the cake thoroughly with deionized water to remove the formamide. Multiple washes may be necessary.

• Purification: For high-purity material required for pharmaceutical applications, recrystallization is performed. Transfer the crude solid to a clean reactor and add ethanol. Heat to reflux to dissolve the solid, then cool slowly to 0-5°C to induce crystallization.

• Final Isolation and Drying: Filter the purified crystals and wash with a small amount of cold ethanol. Dry the final product under vacuum at 70-80°C to a constant weight. The expected yield for this step is 88-95%.

Process Parameters and Data Summary

The following table summarizes the key quantitative parameters for each step of the manufacturing process. Adherence to these parameters is crucial for reproducibility and achieving the desired product quality.

Parameter	Step A: Dichlorination	Step B: Cyclocondensation
Key Reagents	2-amino-5-methylbenzoic acid, Cl₂	2-amino-3,6-dichloro-5-methylbenzoic acid, Formamide
Solvent	1,2-Dichloroethane	Formamide
Reactant Ratio	1 : 2.2 (Substrate : Cl₂)	1 : 5-8 (Substrate : Formamide)
Temperature	50-60°C	150-160°C
Reaction Time	3-5 hours	8-12 hours
Typical Yield	85-92%	88-95%
Purity (Post-Workup)	>98% (HPLC)	>99.5% (HPLC, after recrystallization)

Workflow Visualization

The following diagram illustrates the operational workflow for the scalable production of the final product, emphasizing the sequence of unit operations.

Caption: Detailed manufacturing workflow from starting materials to final product.

Conclusion

The synthetic route and protocols described herein provide a comprehensive and practical guide for the scalable manufacturing of 2,7-Dichloro-8-methylquinazolin-4-ol. By leveraging a regioselective dichlorination followed by a robust Niementowski cyclization, this process offers high yields and excellent purity, suitable for the rigorous demands of the pharmaceutical industry. The detailed procedural steps and defined process parameters serve as a self-validating system to ensure consistent and successful production.

References

• QuickCompany. (n.d.). A Process For The Preparation Of 2 Amino 5 Chloro 3 Methylbenzoic Acid. Retrieved from [Link]

• Suzhou Bluehill Biopharma Co Ltd. (2019). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. Eureka | Patsnap. Retrieved from [Link]

• Mohammadkhani, S., & Heravi, M. M. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Niementowski quinoline synthesis. Retrieved from [Link]

• (n.d.). Niementowski quinazoline synthesis. Retrieved from [Link]

• Meftah, O. N., Ali, A., & Al-kaf, A. G. (2025). RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. International Journal of Pharmaceutical Sciences Review and Research.

• Grover, G., & Kini, S. G. (2020). Synthesis of Quinazoline and Quinazolinone Derivatives. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• PubChem. (n.d.). 2-Amino-5-chloro-3-methylbenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• Wikipedia. (n.d.). Niementowski quinazoline synthesis. Retrieved from [Link]

• chemeurope.com. (n.d.). Niementowski quinazoline synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). scheme 1. The anthranilic acid (4) was heated with formamide (5) in.... Retrieved from [Link]

• Al-Ostoot, F. H., et al. (n.d.). Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of quinazolinones from reaction of formamide with anthranilic acids. Retrieved from [Link]

• Journal of Synthetic Chemistry. (2025). Synthesis of Quinazoline Derivatives in the Presence of Titanium-Containing Solid Acid Nanoparticles. Retrieved from [Link]

• SciSpace. (n.d.). 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological. Retrieved from [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. Retrieved from [Link]

• Borah, P., et al. (2022). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers. Retrieved from [Link]

• Słoczyńska, K., et al. (2023). Design and Synthesis of New Quinazolin-4-one Derivatives with Negative mGlu 7 Receptor Modulation Activity and Antipsychotic-Like Properties. MDPI. Retrieved from [Link]

• Kotgire, S. S., et al. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of. International Journal of ChemTech Research. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of quinazoline compounds.

• Colby, D. A., et al. (n.d.). Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Aryl and Vinyl C–H Bonds with Isocyanates. PMC. Retrieved from [Link]

• Rajaka, L., et al. (2016). Convenient and Scalable Synthesis of 2,3-Dihydroquinazolin-4(1 H )-one Derivatives and Their Anticancer Activities. ResearchGate. Retrieved from [Link]

• Sharma, V. K., et al. (2021). A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc. Retrieved from [Link]

• Chen, C., et al. (2010). A General Synthetic Procedure for 2-chloromethyl-4(3H)-quinazolinone Derivatives and Their Utilization in the Preparation of Novel Anticancer Agents with 4-Anilinoquinazoline Scaffolds. MDPI. Retrieved from [Link]

• Miller, S. A., & Qi, H. (2019). Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers. Retrieved from [Link]

• Fassihi, A., et al. (2022). Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents. PMC. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 2,7-Dichloro-8-methylquinazolin-4-ol

Welcome to the technical support center for the purification of 2,7-dichloro-8-methylquinazolin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the purification of this compound. Our goal is to equip you with the necessary knowledge to overcome common challenges and ensure the high purity of your final product.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 2,7-dichloro-8-methylquinazolin-4-ol, providing step-by-step solutions and the scientific rationale behind them.

Issue 1: Low Purity After Initial Synthesis and Precipitation

Q: My initial precipitation of 2,7-dichloro-8-methylquinazolin-4-ol from the reaction mixture resulted in a product with significant impurities. How can I improve the purity at this stage?

A: Low purity after initial precipitation is a common issue, often due to the co-precipitation of starting materials, by-products, or reagents. A multi-step approach involving solvent selection and controlled precipitation is recommended.

Root Cause Analysis:

• Incomplete Reaction: Unreacted starting materials are a primary source of impurities. Monitoring the reaction to completion using Thin Layer Chromatography (TLC) is crucial.[1]

• Poor Solubility of Impurities: The chosen precipitation solvent may not effectively solubilize impurities, leading to their co-precipitation with the desired product.

• Rapid Precipitation: Crashing the product out of solution too quickly can trap impurities within the crystal lattice.

Troubleshooting Protocol:

• Reaction Monitoring: Before workup, ensure the reaction has gone to completion by TLC analysis. If starting materials are still present, consider extending the reaction time or moderately increasing the temperature.[1]

• Solvent-Based Washing: After initial filtration, wash the crude solid with a solvent in which the desired product has low solubility, but the impurities are reasonably soluble. A common practice is to wash with cold water followed by a cold non-polar organic solvent like hexane or petroleum ether.

• Controlled Precipitation/Recrystallization: This is often the most effective method for achieving high purity.[2]

  • Solvent Selection: Experiment with various solvent systems to find the optimal conditions for recrystallization. Common solvents for quinazolinone derivatives include ethanol, methanol, and mixtures like ethyl acetate/hexane.[2]

  • Procedure: Dissolve the crude product in a minimum amount of a suitable hot solvent. If the solution is colored, you can treat it with a small amount of activated carbon to remove colored impurities. Filter the hot solution to remove any insoluble material. Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Collect the purified crystals by filtration.

Issue 2: Persistent Impurities After Recrystallization

Q: I've performed recrystallization, but my 2,7-dichloro-8-methylquinazolin-4-ol is still not pure. What are my next steps?

A: When recrystallization is insufficient, more advanced purification techniques like column chromatography or acid-base extraction are necessary. The choice depends on the nature of the impurities.

Troubleshooting Workflow:

Caption: Decision workflow for advanced purification.

Detailed Protocols:

• Acid-Base Extraction: This technique is effective if your impurities are non-basic while your quinazolinone product, with its basic nitrogen atoms, can be protonated.[1][2]

  • Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Extract the organic layer with a dilute aqueous acid (e.g., 1M HCl). The protonated quinazolinone will move into the aqueous layer.

  • Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer with a base (e.g., NaOH or NaHCO₃) to precipitate the pure quinazolinone.

  • Collect the solid by filtration or extract it back into an organic solvent.

• Column Chromatography: This is a standard and highly effective method for purifying a wide range of organic compounds.[2]

  • Stationary Phase: Silica gel is commonly used for quinazolinone purification.

  • Mobile Phase (Eluent): A gradient elution system is often effective, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or acetone).[2] The optimal solvent system should be determined by TLC analysis first.

• Preparative High-Performance Liquid Chromatography (HPLC): For very challenging separations where impurities have similar polarities to the product, preparative HPLC can be employed.[1][3][4]

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase: A mixture of water and acetonitrile or methanol, often with a small amount of an acid modifier like formic acid to improve peak shape, is typically used.

Issue 3: Difficulty in Removing Starting Materials

Q: My purified product is contaminated with unreacted 2-amino-4-chloro-3-methylbenzoic acid or other starting materials. How can I specifically remove these?

A: The presence of starting materials indicates an incomplete reaction or inefficient initial purification.

Targeted Removal Strategies:

• For Unreacted 2-amino-4-chloro-3-methylbenzoic acid:

  • Alkaline Wash: During the workup, washing the organic layer containing the crude product with a dilute aqueous base solution (e.g., saturated sodium bicarbonate) will deprotonate the carboxylic acid of the starting material, making it water-soluble and allowing for its removal into the aqueous phase.

• For Other Reagents (e.g., acylating agents):

  • Aqueous Washes: Many common reagents and their by-products can be removed by washing the crude reaction mixture with water or brine.

Preventative Measures:

• Stoichiometry: Ensure the correct stoichiometry of reactants is used. An excess of one reactant may be difficult to remove later.

• Reaction Conditions: Optimize reaction time and temperature to drive the reaction to completion.[1]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I might encounter in the synthesis of 2,7-dichloro-8-methylquinazolin-4-ol?

A1: Common impurities can include:

• Unreacted Starting Materials: Such as 2-amino-4-chloro-3-methylbenzoic acid and the acylating agent used.

• By-products from Side Reactions: Depending on the synthetic route, these could include isomers or products of over-reaction.

• Reagents and Catalysts: Any reagents or catalysts used in the synthesis that are not fully removed during workup.

• Degradation Products: If the compound is unstable under the reaction or purification conditions.

Q2: How do I choose the right solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your desired compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Impurities should either be highly soluble at all temperatures (to remain in the mother liquor) or insoluble (to be filtered off from the hot solution). A common approach is to test small amounts of your crude product in various solvents like ethanol, methanol, ethyl acetate, and acetone, as well as solvent mixtures.[2]

Q3: What analytical techniques are best for assessing the purity of 2,7-dichloro-8-methylquinazolin-4-ol?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin Layer Chromatography (TLC): A quick and easy method to qualitatively assess the number of components in your sample and to monitor the progress of a reaction or purification.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of your sample and can separate closely related impurities.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of your compound and can reveal the presence of impurities if they are in sufficient concentration.

• Mass Spectrometry (MS): Confirms the molecular weight of your compound and can help in identifying unknown impurities.

Q4: What are the recommended storage conditions for 2,7-dichloro-8-methylquinazolin-4-ol?

A4: While specific stability data for 2,7-dichloro-8-methylquinazolin-4-ol may not be widely published, general guidelines for similar quinazolinone derivatives suggest storing the solid powder at -20°C for long-term stability.[6] For solutions in solvents like DMSO, storage at -80°C is recommended.[6] It is also advisable to protect the compound from light, as some quinazoline derivatives can be light-sensitive.[6]

Q5: Can I use an automated flash chromatography system for purification?

A5: Yes, automated flash chromatography is an excellent tool for purifying quinazolinone derivatives. It offers better separation efficiency and reproducibility compared to manual column chromatography. The principles of solvent selection based on TLC analysis remain the same.

Section 3: Data and Protocols

Table 1: Recommended Solvent Systems for Column Chromatography

Polarity of Impurities	Recommended Starting Eluent	Gradient To
Non-polar	100% Hexane or Petroleum Ether	Ethyl Acetate
Moderately Polar	9:1 Hexane/Ethyl Acetate	1:1 Hexane/Ethyl Acetate
Polar	100% Dichloromethane	9:1 Dichloromethane/Methanol

Note: These are general recommendations. The optimal solvent system must be determined empirically using TLC for each specific batch.

Protocol: General Procedure for Silica Gel Column Chromatography

• Slurry Preparation: Adsorb the crude 2,7-dichloro-8-methylquinazolin-4-ol onto a small amount of silica gel by dissolving the compound in a suitable solvent (e.g., dichloromethane), adding silica gel, and evaporating the solvent under reduced pressure.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, non-polar eluent.

• Loading: Carefully add the dried silica gel with the adsorbed compound to the top of the packed column.

• Elution: Begin eluting with the non-polar solvent, collecting fractions. Gradually increase the polarity of the eluent according to the pre-determined gradient.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2,7-dichloro-8-methylquinazolin-4-ol.

References

• Benchchem. (n.d.). Technical Support Center: Optimization of 4(3H)-Quinazolinone Synthesis.
• Benchchem. (n.d.). Troubleshooting common issues in quinazoline synthesis protocols.
• Benchchem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of 8-Chloroquinazolin-4-OL.

• PubMed. (n.d.). Liquid chromatographic analysis of dichlorophen and its major impurity. Retrieved from [Link]

• Benchchem. (n.d.). High-performance liquid chromatography (HPLC) purification of 4-isopropylcatechol.

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. atdbio.com [atdbio.com]
• 4. sg.idtdna.com [sg.idtdna.com]
• 5. Liquid chromatographic analysis of dichlorophen and its major impurity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Troubleshooting cyclization failures in 8-methyl quinazoline synthesis

Topic: Troubleshooting Cyclization Failures in 8-Methyl Quinazoline Synthesis Role: Senior Application Scientist Format: Technical Support Center (Q&A + Guides)

Status: Active Ticket ID: #QZ-8ME-CYCL-001 Subject: Overcoming Steric & Electronic Barriers in 8-Methyl Quinazoline Cyclization

Executive Summary

Synthesizing 8-methyl quinazoline derivatives presents a unique set of challenges compared to their unsubstituted counterparts. The primary failure mode is incomplete cyclization due to the steric bulk of the methyl group at the C8 position (originating from the C3-position of the anthranilic acid precursor). This methyl group exerts significant ortho-effect steric hindrance on the adjacent amine nucleophile, retarding the initial condensation step, and creates peri-strain with the N1-nitrogen in the final aromatic system.

This guide provides field-proven troubleshooting protocols to overcome these energy barriers, ensuring robust ring closure and high yields.

Part 1: Diagnostic & Troubleshooting Guide

Phase 1: Pre-Reaction Analysis (The "Why" of Failure)

Q: Why does my 8-methyl reaction fail where the unsubstituted analog succeeds? A: You are fighting thermodynamics and kinetics simultaneously.

• Kinetic Barrier: In the starting material (e.g., 2-amino-3-methylbenzoic acid), the methyl group is ortho to the amino group. This crowds the nitrogen lone pair, significantly reducing the rate of nucleophilic attack on the electrophile (formamide, orthoester, or aldehyde).

• Thermodynamic Barrier: The final planar quinazoline ring forces the 8-methyl group into a peri-interaction with the lone pair of the N1 nitrogen. This repulsive van der Waals interaction destabilizes the transition state required for ring closure.

Q: My LC-MS shows a peak with the correct mass +18 (or +17). What is this? A: This is the uncyclized intermediate .

• Mass +18 (M+H2O): Indicates the open-chain amide/amidine intermediate has formed but failed to eliminate water to close the ring. This is the classic "stalled cyclization" signature.

• Action: You need a dehydrating driving force (see Protocol B).

Phase 2: Reaction Optimization & Protocols

Scenario A: The "Standard" Thermal Failure

User attempts Niementowski condensation (Anthranilic acid + Formamide) at 140°C. Low yield, charred byproducts.

Root Cause: The 8-methyl group requires higher activation energy. Prolonged heating at 140°C decomposes the reactants before the slow cyclization can occur.

Protocol A: Microwave-Assisted High-Pressure Synthesis Microwave irradiation overcomes the kinetic barrier by rapid, uniform heating, minimizing decomposition time.

• Reagents: 2-amino-3-methylbenzoic acid (1.0 eq), Formamide (5.0 eq - acts as solvent/reactant).

• Additives: Glacial Acetic Acid (0.5 eq) – Critical proton source to activate the formamide carbonyl.

• Conditions:

  • Vessel: Sealed microwave vial (10-20 mL).

  • Temp: 180°C (Note: This is higher than standard).

  • Time: 20–30 minutes (Hold time).

  • Power: Dynamic mode (Max 300W).

• Work-up: Cool to 0°C. Dilute with ice-cold water. The steric bulk increases lipophilicity; the product often precipitates more easily than unsubstituted analogs. Filter and wash with cold EtOH.

Scenario B: The "Stalled Intermediate" (Open Chain)

User sees the N-formyl intermediate but ring closure won't happen.

Root Cause: Reversibility. The water byproduct hydrolyzes the ring back open because the 8-methyl strain makes the closed ring less energetically favorable.

Protocol B: Chemical Dehydration (The HMDS Method) Using a silylating agent traps the water and activates the amide oxygen.

• Reagents: Starting material/Intermediate, Hexamethyldisilazane (HMDS) (3.0 eq), Iodine (cat. 5 mol%).[1][2]

• Solvent: Anhydrous Toluene or Xylene.

• Mechanism: HMDS silylates the amide oxygen, turning it into a better leaving group (-OTMS) than hydroxide/water.

• Procedure: Reflux under Argon for 6–12 hours.

• Result: Irreversible extrusion of TMS-O-TMS drives the equilibrium to the cyclized product.

Part 3: Comparative Data & Solvents

Table 1: Solvent & Catalyst Screening for 8-Methyl Cyclization

Solvent System	Catalyst	Temp (°C)	Yield (8-Me)	Yield (H-Analog)	Notes
Ethanol	Reflux	78	< 5%	65%	Avoid. Too cold to overcome steric barrier.
DMF	K2CO3	153	35%	88%	High decomposition; difficult work-up.
Formamide (Neat)	AcOH	180 (MW)	82%	94%	Recommended. Best balance of rate vs. purity.
PPE (Polyphosphoric Ester)	None	120	75%	90%	Good for stalled intermediates, but viscous/messy.
Toluene	HMDS/I2	110	78%	85%	Excellent for sensitive substrates; anhydrous conditions required.

Part 4: Mechanistic Visualization

The following diagram illustrates the steric conflict pathway and the role of dehydration in forcing the cyclization.

Figure 1: Mechanistic pathway highlighting the reversibility caused by the 8-methyl steric clash and the role of chemical dehydration (HMDS) in driving the equilibrium forward.[1]

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use the standard Niementowski conditions (140°C, open vessel)? A: Generally, no. The 8-methyl group makes the amine less nucleophilic. At 140°C, the reaction is too slow, and the formamide decomposes before the product forms. You must use sealed-vessel microwave heating (180°C) or a catalytic dehydrating agent (PPE or HMDS) [1].

Q: I need to scale this up to 50g. Microwave is not an option. What do I do? A: For scale-up, switch to the Isatoic Anhydride Route .

• Convert 2-amino-3-methylbenzoic acid to 8-methylisatoic anhydride (using triphosgene or CDI).

• React the anhydride with the amine/amidine source.

• Why? The anhydride is a "spring-loaded" electrophile that reacts much faster, compensating for the steric drag of the methyl group [2].

Q: My product is soluble in water during work-up. How do I isolate it? A: 8-methyl quinazolinones can be surprisingly polar. If precipitation fails:

• Neutralize the reaction mixture to pH 7.0 exactly.

• Saturate the aqueous phase with NaCl (salting out).

• Extract with n-Butanol or Chloroform/Isopropanol (3:1) . Do not use pure Ethyl Acetate; it is often insufficient for quinazolinones.

References

• Microwave-Assisted Synthesis of Quinazolinones Source: Frontiers in Chemistry Citation: "Microwave-assisted Niementowski reactions allow significant rate enhancement and good yields compared to conventional reaction conditions, particularly for sterically hindered substrates." URL:[Link]

• Synthesis of 8-Substituted Quinazolines via Metal Catalysis Source: National Institutes of Health (PMC) Citation: "The presence of bulky groups at the ortho-position of the aniline precursor compromises yield due to steric hindrance, necessitating optimized catalytic systems." URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Enhancing the Storage Stability of 2,7-Dichloro-8-methylquinazolin-4-ol

Welcome to the technical support guide for 2,7-Dichloro-8-methylquinazolin-4-ol. As a potent heterocyclic compound, its stability is paramount for the validity and reproducibility of your research.[1] This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights into maintaining the integrity of this molecule. We will explore the causality behind common stability issues and provide robust protocols to ensure your experimental outcomes are built on a foundation of chemical purity.

Section 1: Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses the most common queries our team receives regarding the day-to-day handling and storage of 2,7-Dichloro-8-methylquinazolin-4-ol.

Q1: What are the optimal storage conditions for solid (powder) 2,7-Dichloro-8-methylquinazolin-4-ol?

A1: The stability of the solid compound is contingent on minimizing its exposure to environmental factors that can accelerate degradation. The primary concerns are humidity, light, and temperature. Heterocyclic compounds are best stored in a dry, dark, and cool environment.[2]

Causality: The quinazolinone core, particularly with its electron-withdrawing carbonyl group, can be susceptible to nucleophilic attack, such as hydrolysis initiated by atmospheric moisture.[3] Furthermore, like many complex organic molecules, it can be sensitive to photodegradation.

For optimal, verifiable stability, we recommend the following tiered storage strategy:

Storage Duration	Temperature	Atmosphere	Light Condition	Recommended Use
Short-Term (< 1 month)	2-8°C	Standard Air (in desiccator)	Amber Vial / Dark	Active bench use
Long-Term (> 1 month)	-20°C	Inert Gas (Argon or Nitrogen)	Amber Vial / Dark	Archival stocks

Q2: How should I prepare and store solutions of this compound?

A2: Solutions are inherently less stable than the crystalline solid. The choice of solvent and storage method is critical.

• Solvent Selection: 2,7-Dichloro-8-methylquinazolin-4-ol is typically soluble in organic solvents like DMSO and DMF.[4] We advise against using aqueous buffers for long-term storage as hydrolysis can be a significant degradation pathway.[5] If your experiment requires an aqueous buffer, prepare the dilution from a concentrated organic stock solution immediately before use. We do not recommend storing aqueous solutions for more than a single day.[4]

• Stock Solutions: Prepare concentrated stock solutions (e.g., 10-50 mM) in anhydrous DMSO or DMF. Aliquot these solutions into single-use volumes in tightly sealed vials to avoid repeated freeze-thaw cycles and moisture introduction from the air.

• Storage: Store solution aliquots at -20°C or, for enhanced stability, at -80°C. When thawing, allow the vial to equilibrate to room temperature before opening to prevent condensation from forming inside.

Q3: What are the primary chemical pathways that can cause degradation?

A3: Understanding the potential degradation mechanisms is key to preventing them.[6] For quinazolinone derivatives, the main concerns are:

• Hydrolysis: The lactam bond in the quinazolinone ring can be susceptible to cleavage under acidic or basic conditions, or even with prolonged exposure to moisture, opening the heterocyclic ring.

• Oxidation: While the core is relatively stable, exposure to atmospheric oxygen, especially when catalyzed by light or trace metal impurities, can lead to oxidative degradation products.[6] Using an inert gas atmosphere for long-term storage is a sensible precaution.[7]

• Photodegradation: Aromatic and heterocyclic systems can absorb UV light, leading to the formation of reactive species that degrade the molecule. Always use amber vials or store containers in the dark.

• Thermal Degradation: While the solid is likely stable at room temperature for short periods, elevated temperatures used in accelerated stability studies can reveal potential degradation pathways.[8]

Q4: I've observed a color change (e.g., slight yellowing) in my solid sample over time. What does this indicate?

A4: A change in the physical appearance, such as color, is a primary indicator of chemical degradation.[8] This suggests that one or more degradation products are forming. If you observe a color change, the sample's purity is compromised. We strongly recommend you:

• Quarantine the material: Do not use it for critical experiments.

• Perform a purity analysis: Use a validated stability-indicating method, such as HPLC-UV, to quantify the parent compound and detect any degradation products.[8][9]

• Discard if necessary: If purity has dropped significantly, it is best to discard the batch to ensure data integrity.

Section 2: Troubleshooting Guide for Experimental Issues

This guide provides a logical framework for diagnosing and resolving common issues that may arise from compound instability.

Observed Issue	Potential Root Cause (Stability-Related)	Recommended Troubleshooting Steps
Inconsistent or reduced activity in biological assays.	The active pharmaceutical ingredient (API) has degraded, leading to a lower effective concentration and the presence of potentially interfering degradants.[5]	1. Prepare Fresh Solutions: Always use freshly prepared dilutions from a trusted, properly stored stock solution for every experiment. 2. Confirm Stock Purity: Analyze an aliquot of your stock solution via HPLC to confirm its concentration and purity. Compare against a certificate of analysis or a new reference standard. 3. Evaluate Assay Conditions: Ensure the compound is not degrading in your assay buffer or media over the course of the experiment (e.g., perform a time-course stability check in the final assay vehicle).
Precipitation observed in a stock solution upon thawing.	1. Supersaturation: The compound may have been dissolved at a higher temperature and is now crashing out at room temperature or below. 2. Solvent Evaporation: If the vial was not sealed properly, solvent evaporation could increase the concentration beyond its solubility limit.	1. Gentle Warming & Sonication: Warm the solution gently (e.g., to 37°C) and use a bath sonicator to attempt redissolution. 2. Verify Solubility: Confirm that your stock concentration is well below the compound's solubility limit in that specific solvent. You may need to prepare a more dilute stock. 3. Use High-Quality Vials: Employ vials with tight-sealing caps (e.g., screw-caps with O-rings) to prevent evaporation.
New, unexpected peaks appear in my HPLC/LC-MS analysis over time.	This is a clear sign of chemical degradation. The new peaks represent degradation products.	1. Implement a Stability-Indicating Method: This is a validated analytical method that can reliably separate the main compound from all potential degradation products.[10] 2. Conduct a Forced Degradation Study: Intentionally stress the compound under harsh conditions (acid, base, oxidation, heat, light) to generate degradants.[11][12] This helps identify likely degradation products and confirms your analytical method can detect them. 3. Review Storage Protocols: This finding mandates a thorough review of your storage and handling procedures as outlined in Section 1.

Section 3: Key Experimental Protocols

These protocols provide a self-validating framework for ensuring the long-term stability and analytical verification of 2,7-Dichloro-8-methylquinazolin-4-ol.

Protocol 1: Best Practices for Long-Term Storage of Solid Compound

• Procurement: Obtain the compound from a reputable supplier with a detailed Certificate of Analysis (CoA) indicating initial purity (typically >98%).

• Environment: Perform all aliquoting in a controlled environment with low humidity, such as a glove box or a benchtop area purged with dry nitrogen.

• Aliquoting: Upon receipt, divide the bulk container into smaller, single-use amounts in pre-weighed amber glass vials with screw caps. This prevents contamination and repeated exposure of the main stock to the atmosphere.

• Inert Atmosphere: Before sealing each vial, gently flush the headspace with an inert gas (e.g., argon or nitrogen) for 15-30 seconds to displace oxygen and moisture.

• Sealing and Labeling: Tightly seal the vials. Use laboratory tape (e.g., Parafilm) around the cap for extra security against moisture ingress. Label each vial clearly with the compound name, batch number, aliquot amount, and date.

• Storage: Place the labeled vials inside a secondary container with a desiccant. Store this container in a -20°C freezer, shielded from light.

• Logbook: Maintain a detailed logbook tracking each aliquot's storage location, date, and usage.

Protocol 2: Workflow for a Basic Forced Degradation Study

This study is essential for developing a stability-indicating analytical method and understanding potential degradation pathways.[6] The goal is to achieve 5-20% degradation of the active ingredient.

• Prepare Stock Solution: Prepare a 1 mg/mL solution of the compound in a 50:50 acetonitrile:water mixture.

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor in a sealed vial. Include a control sample (1 mL stock + 1 mL 50:50 acetonitrile:water).

  • Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 8 hours.

  • Oxidative Degradation: 3% H₂O₂. Incubate at room temperature for 24 hours.[6]

  • Thermal Degradation: Incubate the stock solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to a calibrated UV light source (e.g., ICH option 1 or 2) for a defined period.

• Neutralization & Dilution: After incubation, neutralize the acid and base samples with an equimolar amount of base/acid. Dilute all samples (including the control) to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

• HPLC Analysis: Analyze all samples using an HPLC system with a PDA/UV detector.

• Method Validation: A truly stability-indicating method will show:

  • A decrease in the peak area of the parent compound in the stressed samples.

  • The appearance of new peaks corresponding to degradation products.

  • No co-elution between the parent peak and any degradant peaks (confirm with peak purity analysis if available).

Section 4: Visualization of Degradation & Stability Testing

Diagram 1: Potential Degradation Pathways

Caption: Conceptual overview of potential degradation pathways for the quinazolinone core.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: Workflow for developing and validating a stability-indicating analytical method.

References

• Heterocyclic Compound Warehouse Storage Solutions. (n.d.). [Brand N Storage | Cubework].
• Maik, J. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online.
• Analytical Techniques In Stability Testing. (2025, March 24). Separation Science.
• Thomas, S. (2019, October 2). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology.
• Perkins, J. (2020, March 19). Unstable Small Molecule Therapeutic Analysis. KCAS Bio.
• Stability Testing of Pharmaceuticals: Procedures and Best Practices. (2025, May 6). Lab Manager.
• Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review). (n.d.). PMC.
• Heterocyclic Compounds. (2011, August 3). ILO Encyclopaedia of Occupational Health and Safety.
• Forced Degradation – A Review. (2022, November 30). PharmaTutor.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). Chromatography Online.
• Kumar, V., & Kumar, P. (2016, December 14). Forced degradation studies. MedCrave online.
• Sharma, M. K., & Murugesan, M. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. PharmaTutor.
• Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. (n.d.). PMC.
• Heterocyclic Compounds, the Backbone of Small Molecule Therapeutics. (n.d.). Thermo Fisher Scientific.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2013, September 17). Development of forced degradation and stability indicating studies of drugs—A review. CORE.
• Aromatic azo compounds storage. (2016, February 8). ResearchGate.
• Sclareolide Product Information. (n.d.). Cayman Chemical.

Sources

• 1. Heterocyclic Compounds, the Backbone of Small Molecule Therapeutics | Vici Health Sciences [vicihealthsciences.com]
• 2. cubework.com [cubework.com]
• 3. Quinazolinone derivatives as potential anti-tumor agents: Structural features and molecular mechanisms in inducing cell death (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. biomedres.us [biomedres.us]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Stability Testing of Pharmaceuticals: Procedures and Best Practices | Lab Manager [labmanager.com]
• 9. sepscience.com [sepscience.com]
• 10. longdom.org [longdom.org]
• 11. ajpsonline.com [ajpsonline.com]
• 12. medcraveonline.com [medcraveonline.com]

Controlling regioselectivity in 2,7-Dichloro-8-methylquinazolin-4-ol substitution

Welcome to the technical support guide for controlling regioselectivity in substitution reactions involving 2,7-dichloro-8-methylquinazolin-4-ol. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of functionalizing this versatile heterocyclic scaffold. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to address the specific challenges you may encounter during your experiments.

Core Concepts: Understanding the Reactivity Landscape

The 2,7-dichloro-8-methylquinazolin-4-ol core presents two distinct reactive sites for substitution: the C2 position on the pyrimidine ring and the C7 position on the fused benzene ring. Achieving regioselectivity is paramount for synthesizing target molecules with desired pharmacological properties. The inherent electronic and steric properties of the quinazolinone scaffold dictate the reactivity of these positions.

• C2 Position: This position is electronically deficient due to its location between two nitrogen atoms. This makes it highly susceptible to Nucleophilic Aromatic Substitution (SNAr) reactions.[1]

• C7 Position: This position is part of the benzenoid ring. Its reactivity is primarily governed by transition-metal-catalyzed cross-coupling reactions, although it can participate in SNAr under more forcing conditions. The electronic nature of the C7 position is influenced by the electron-donating 8-methyl group and the overall electron-withdrawing character of the quinazolinone system.

The following guide is structured to help you selectively target either the C2 or C7 position.

Part 1: Troubleshooting Guide for Selective Substitution

This section addresses common problems and provides solutions grounded in mechanistic principles.

Q1: My reaction is producing a mixture of C2 and C7 substituted products. How can I improve selectivity for the C7 position?

This is a common challenge. Achieving C7 selectivity requires reaction conditions that favor the generally less reactive position or suppress the high reactivity of the C2 position.

Possible Causes & Solutions:

• Reaction Type and Conditions: Nucleophilic Aromatic Substitution (SNAr) conditions, especially with potent nucleophiles like small primary amines or alkoxides at elevated temperatures, will often lead to a mixture, with the C2 isomer being a significant byproduct. The C4 position on similar 2,4-dichloroquinazolines is known to be the most reactive site for SNAr, followed by the C2 position.[2][3] While our substrate is different, the high reactivity of the C2-Cl bond remains a key factor.

  • Solution: Switch to a transition-metal-catalyzed cross-coupling reaction. Palladium-catalyzed reactions like the Suzuki-Miyaura (for C-C bonds) or Buchwald-Hartwig (for C-N bonds) are the methods of choice for functionalizing the C7 position.[4][5][6] These reactions proceed via a different mechanism (oxidative addition/reductive elimination) that can be tuned for regioselectivity.

• Catalyst and Ligand Choice (for Cross-Coupling): The choice of palladium catalyst and, more importantly, the phosphine ligand is critical for directing the reaction to the C7 position.

  • Solution: Employ bulky ligands. Bulky phosphine ligands can sterically hinder the approach of the catalyst to the more sterically accessible C2 position (flanked by the N1 and N3 atoms), thereby favoring oxidative addition at the C7 position.

Ligand Type	Recommended Ligands	Rationale for C7-Selectivity
Bulky Biarylphosphines	XPhos, SPhos, RuPhos	These ligands create a sterically demanding catalytic complex, favoring reaction at the less hindered C7 position.
Buchwald-Type Ligands	BrettPhos, DavePhos	Their significant bulk is highly effective in directing regioselectivity away from the pyrimidine ring.
Ferrocenylphosphines	dppf (1,1'-Bis(diphenylphosphino)ferrocene)	Often used in Suzuki couplings and can provide good selectivity depending on the substrate and coupling partner.[5]

Experimental Protocol: Selective C7-Amination (Buchwald-Hartwig)

Q2: I am trying to achieve selective substitution at the C2 position, but the reaction is sluggish or gives low yields.

Targeting the C2 position often involves SNAr reactions. If the reaction is not proceeding as expected, several factors could be at play.

Possible Causes & Solutions:

• Nucleophile Reactivity: The nucleophile may not be strong enough to react efficiently at the C2 position under the chosen conditions.

  • Solution: Increase the nucleophilicity. If using an amine, consider its pKa. More basic amines are generally more nucleophilic. Alternatively, you can deprotonate the nucleophile in situ using a strong, non-nucleophilic base (e.g., NaH, LiHMDS) to generate a more potent anionic nucleophile.

• Reaction Temperature and Solvent: The activation energy for substitution at C2 might not be met.

  • Solution: Increase the reaction temperature. Reactions targeting the C2 position on dichloroquinazolines often require harsher conditions than those targeting the more reactive C4 position.[7] Consider switching to a higher-boiling point solvent like DMF, DMSO, or NMP. Polar aprotic solvents are known to accelerate SNAr reactions by solvating the cation of the nucleophile salt, leaving the anion more reactive.[8][9]

• Tautomeric Form: The quinazolin-4-ol exists in tautomeric equilibrium with the quinazolin-4-one form. The quinazolinone form is the major tautomer and its amide-like character can influence the electronic properties of the ring.

  • Solution: Consider protecting the N3-H. If the N-H proton is acidic enough to interfere with a basic nucleophile or base, protecting it with a suitable group (e.g., SEM, PMB) can sometimes improve reaction outcomes, although this adds extra steps to the synthesis.

Decision Workflow for Regioselective Substitution

The following diagram outlines a general workflow for deciding on a synthetic strategy.

Caption: Decision workflow for regioselective functionalization.

Part 2: Frequently Asked Questions (FAQs)

Q3: Why is the C2-Cl bond generally more reactive towards nucleophiles than the C7-Cl bond in this scaffold?

The higher reactivity of the C2 position in nucleophilic aromatic substitution (SNAr) is due to profound electronic effects. The C2 carbon is situated between two electronegative nitrogen atoms (N1 and N3). These nitrogen atoms exert a strong electron-withdrawing inductive effect, which significantly reduces the electron density at the C2 carbon, making it highly electrophilic and thus a prime target for nucleophilic attack. The subsequent formation of the negatively charged Meisenheimer complex is stabilized through resonance involving these nitrogen atoms.[10][11] The C7-Cl bond, being on a benzenoid ring, lacks this level of activation.

Q4: Can I perform a sequential, one-pot C7 and then C2 functionalization?

Yes, this is a viable and powerful strategy. Given the orthogonality of the preferred reaction types, you can often perform a C7 functionalization first, followed by a C2 substitution.

Example Workflow:

• C7-Arylation (Suzuki): React the 2,7-dichloro-8-methylquinazolin-4-ol with an arylboronic acid using a palladium catalyst and a bulky ligand at a moderate temperature (e.g., 80-90 °C).

• Intermediate Isolation (Optional but Recommended): Isolate and purify the C7-aryl-2-chloro-8-methylquinazolin-4-ol intermediate.

• C2-Amination (SNAr): Take the purified intermediate and subject it to SNAr conditions with a desired amine at a higher temperature (e.g., 120-150 °C) in a polar aprotic solvent.

This sequential approach provides excellent control over the introduction of two different substituents at specific positions.

Q5: Are there methods other than SNAr and Palladium-coupling for functionalizing the quinazoline core?

Yes, the field of C-H activation has opened up new avenues for quinazoline functionalization, although it is more commonly applied to the C-H bonds of the benzenoid ring rather than replacing a C-Cl bond.[8][12] For instance, rhodium-catalyzed C-H amination has been demonstrated on related quinazoline systems.[13] These advanced methods often require specific directing groups and are at the cutting edge of synthetic methodology. For the specific task of replacing the chloro-substituents on 2,7-dichloro-8-methylquinazolin-4-ol, SNAr and palladium-catalyzed cross-coupling reactions remain the most robust and widely practiced methods.[4][14]

References

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. (2025, March 15). Stack Exchange. Available from: [Link]

• Mhaske, S. B., & Argade, N. P. (2006). The Chemistry of Biologically Important Substituted Quinazolinones. Tetrahedron, 62(42), 9787-9826.

• de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. Available from: [Link]

• de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. Available from: [Link]

• Nucleophilic aromatic substitution. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

• Szychta, M., et al. (2022). Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. Molecules. Available from: [Link]

• de Oliveira, R. B., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. Available from: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. Available from: [Link]

• de Vries, J. G. (2010). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.

• Milin, E., et al. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. Beilstein Journal of Organic Chemistry. Available from: [Link]

• da Silva, A. D., et al. (2023). Recent advances in selective functionalization of the quinazoline scaffold. In Advances in Heterocyclic Chemistry.

• Milin, E., et al. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Milin, E., et al. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Abdou, I. M., et al. (2018). Synthesis and Functionalization of Novel Quinazoline Scaffolds as Antibacterial Agents. Research and Reviews: Journal of Chemistry. Available from: [Link]

• The Medicinal Functionality of Quinazolines. (2022). Journal of Pharmaceutical Negative Results. Available from: [Link]

• Recent advances and prospects in the organocatalytic synthesis of quinazolinones. (2022). Frontiers in Chemistry. Available from: [Link]

• C–H functionalization of quinazolinones by transition metal catalysis. (2020). Organic & Biomolecular Chemistry. Available from: [Link]

• One-Pot Three-Component Reaction for the Synthesis of 3,4-Dihydroquinazolines and Quinazolin-4(3H)-ones. (2024). The Journal of Organic Chemistry. Available from: [Link]

• Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. (2009). DARU Journal of Pharmaceutical Sciences. Available from: [Link]

• Ferrini, S., Ponticelli, F., & Taddei, M. (2007). Convenient Synthetic Approach to 2,4-Disubstituted Quinazolines. Organic Letters. Available from: [Link]

• Rhodium-catalyzed C–H selective amination of 2,4-diarylquinazolines with N-fluorobenzenesulfonimide. (2024). Journal of Chemical Research. Available from: [Link]

• Pd-catalyzed oxidative amination of 2-alkenylquinazolin-4(3H)-ones: synthesis of methylene and vinyl derivatives of pyrrolo(pyrido)[2,1-b]quinazolinones. (2016). Organic & Biomolecular Chemistry. Available from: [Link]

• Substitutions at the C-8 position of quinazolin-4-ones improve the potency of nicotinamide site binding tankyrase inhibitors. (2024). bioRxiv. Available from: [Link]

• Synthesis of quinazolin-4(1H)-ones via amination and annulation of amidines and benzamides. (2019). Organic & Biomolecular Chemistry. Available from: [Link]

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Technical Support Center: Navigating the Moisture Sensitivity of 2,7-Dichloro-8-methylquinazolin-4-ol

Welcome to the dedicated technical support center for handling 2,7-Dichloro-8-methylquinazolin-4-ol. This guide is designed for researchers, scientists, and drug development professionals who are working with this critical intermediate. Its inherent sensitivity to moisture can pose significant challenges during synthesis, purification, and storage, potentially compromising experimental outcomes. This resource provides in-depth troubleshooting guides and frequently asked questions to empower you with the knowledge to mitigate these challenges effectively.

The Challenge: Understanding the Inherent Instability

2,7-Dichloro-8-methylquinazolin-4-ol, like many quinazolinone derivatives, possesses functional groups that are susceptible to hydrolysis. The presence of water can lead to the opening of the pyrimidine ring, resulting in the formation of undesired byproducts and a reduction in the yield and purity of your target molecule.[1][2][3][4] Furthermore, absorbed moisture can alter the physical properties of the solid, leading to clumping and inaccurate weighing, which can have cascading effects on reaction stoichiometry and the reproducibility of your results.

This guide will equip you with the necessary protocols and understanding to maintain an anhydrous environment throughout your experimental workflow.

Troubleshooting Guide: A Proactive Approach to Common Issues

This section addresses specific problems you may encounter, providing not just solutions, but also the underlying chemical principles to inform your experimental design.

Issue 1: Inconsistent or Low Yields in Reactions Utilizing 2,7-Dichloro-8-methylquinazolin-4-ol

• Question: My reaction yield is significantly lower than expected, or varies greatly between batches. Could moisture be the culprit?

• Answer: Absolutely. Moisture is a primary suspect for low and inconsistent yields. The quinazolinone ring system, while generally stable, can be susceptible to hydrolysis under certain conditions, leading to the formation of byproducts.[1][2]

  • Causality: Water can act as a nucleophile, attacking the electrophilic carbonyl carbon of the quinazolinone ring. This can initiate a ring-opening cascade, leading to the formation of 2-amino-N-(substituted)-benzamide derivatives, which will not proceed to your desired product.

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for low reaction yields.

  • Recommended Actions:

    • Quantify Water Content: Before starting your reaction, determine the water content of your solvents and liquid reagents using Karl Fischer titration. This provides a quantitative baseline.

    • Rigorous Drying of Solvents: Ensure all solvents are rigorously dried. For common organic solvents, activated 3 Å molecular sieves are highly effective.[5]

    • Proper Glassware Preparation: All glassware must be thoroughly dried, either in an oven at >120°C for several hours or by flame-drying under vacuum immediately before use.[6][7]

    • Inert Atmosphere is Crucial: Conduct the reaction under a dry, inert atmosphere, such as nitrogen or argon.[8][9][10] This can be achieved using a Schlenk line or a glove box.

Issue 2: Physical Changes in the Solid Intermediate (Clumping, Color Change)

• Question: My solid 2,7-Dichloro-8-methylquinazolin-4-ol appears clumpy or has changed color upon storage. What does this indicate?

• Answer: Clumping is a classic sign of moisture absorption (hygroscopicity). Color changes can also indicate degradation, which may be accelerated by the presence of water.

  • Causality: The polar nature of the quinazolinone core can attract and hold water molecules from the atmosphere. This absorbed water can lead to the physical change of caking and can also create a localized aqueous environment that promotes slow hydrolysis even in the solid state.

  • Recommended Actions:

    • Desiccator Storage: Always store 2,7-Dichloro-8-methylquinazolin-4-ol in a desiccator over a strong drying agent like anhydrous calcium sulfate (Drierite®) or phosphorus pentoxide.

    • Inert Atmosphere Storage: For long-term storage or for highly sensitive downstream applications, store the intermediate in a sealed container inside a glove box with a dry, inert atmosphere.

    • Drying Before Use: If clumping is observed, the material should be dried under high vacuum for several hours before use. Gentle heating can be applied if the compound's thermal stability allows.

Issue 3: Difficulty in Obtaining Accurate Weighing of the Intermediate

• Question: The weight of my 2,7-Dichloro-8-methylquinazolin-4-ol is unstable on the analytical balance. How can I get an accurate measurement?

• Answer: This is a direct consequence of the compound being hygroscopic. As it sits on the balance pan, it is actively absorbing moisture from the air, causing the reading to continuously increase.

  • Causality: The continuous interaction with atmospheric moisture leads to a dynamic change in mass, making it impossible to obtain a stable and accurate measurement.

  • Recommended Actions:

    • Weigh in a Controlled Environment: If possible, perform weighing inside a glove box with a controlled, low-humidity atmosphere.

    • Work Quickly: Have all necessary tools and vials ready before opening the storage container to minimize exposure time to the atmosphere.

    • Use a Small-Necked Vessel: Weigh the compound into a flask or vial with a small opening to reduce the surface area exposed to the air.

    • Weighing by Difference: A more accurate method is to weigh the sealed storage vial, quickly transfer an approximate amount of the solid to your reaction vessel, and then re-weigh the sealed storage vial. The difference in weight will be the accurate mass of the transferred compound.

Frequently Asked Questions (FAQs)

Q1: What is the best way to handle 2,7-Dichloro-8-methylquinazolin-4-ol in the open lab?

A1: While working in a completely inert atmosphere (glove box) is ideal, you can successfully handle this intermediate in an open lab by taking stringent precautions. All manipulations should be performed under a positive pressure of dry nitrogen or argon. Use techniques like cannula transfer for solutions and ensure that any temporary openings of the reaction vessel are flushed with inert gas.

Q2: How can I be sure my solvents are dry enough?

A2: While commercial anhydrous solvents are a good starting point, their water content can increase over time, especially after the bottle has been opened. The most reliable method to ensure solvent dryness is to use a solvent purification system (e.g., passing the solvent through columns of activated alumina) or to dry the solvent over an appropriate drying agent and distill it under an inert atmosphere.[5] For routine checks, a Karl Fischer titrator is the gold standard for accurately quantifying water content.

Drying Agent	Suitable For	Not Suitable For
Anhydrous Magnesium Sulfate (MgSO₄)	Ethers, esters, halogenated hydrocarbons	---
Anhydrous Sodium Sulfate (Na₂SO₄)	General purpose, good for preliminary drying	Slow and not very efficient for very wet solvents
Calcium Chloride (CaCl₂)	Hydrocarbons, halogenated hydrocarbons	Alcohols, amines (forms complexes)
3Å Molecular Sieves	Most organic solvents, including polar ones like alcohols and THF	---
Calcium Hydride (CaH₂)	Ethers, hydrocarbons, esters	Protic solvents (reacts to produce H₂)

This table provides a general guideline. Always consult chemical compatibility charts.

Q3: Can I use NMR spectroscopy to detect hydrolysis of the intermediate?

A3: Yes, ¹H NMR spectroscopy can be a powerful tool to detect the hydrolysis byproduct. The ring-opened product will have distinct signals, particularly for the newly formed amine and amide protons, which will likely appear at different chemical shifts compared to the parent quinazolinone. Comparing the spectrum of a suspect sample to a reference spectrum of the pure intermediate will reveal the presence of these impurity peaks.

Q4: What are the key steps in setting up a reaction under an inert atmosphere?

A4: The following protocol outlines the fundamental steps for setting up a moisture-sensitive reaction.

Experimental Protocol: Inert Atmosphere Reaction Setup

Objective: To assemble a reaction apparatus that excludes atmospheric moisture and oxygen.

Materials:

• Round-bottom flask with a sidearm (Schlenk flask)

• Condenser (if refluxing)

• Rubber septa

• Nitrogen or Argon gas source with a bubbler

• Schlenk line or manifold

• Syringes and needles (oven-dried)

• Heat gun or oven

Procedure:

• Glassware Preparation: Thoroughly clean and oven-dry all glassware at a minimum of 120°C for at least 4 hours.[7]

• Assembly: While still hot, assemble the glassware (e.g., flask and condenser) and cap all openings with rubber septa. Clamp the apparatus to a stand.

• Purging the System: Connect the sidearm of the flask to the inert gas line. Insert a needle connected to the gas source through the septum on top of the condenser and an exit needle in another septum to allow for gas flow.

• Purge and Refill Cycles: Evacuate the flask using the vacuum line of the Schlenk manifold, then backfill with the inert gas. Repeat this "purge-and-refill" cycle at least three times to ensure all atmospheric gases are removed.[10]

• Maintaining Positive Pressure: After the final backfill, ensure a slight positive pressure of the inert gas is maintained throughout the reaction. This can be monitored with an oil bubbler in the gas line.

• Reagent Addition: Add dry solvents and liquid reagents via a dry syringe through the rubber septum.[6][11] Add solid reagents under a counterflow of inert gas.

  Caption: Simplified workflow for reagent addition under inert atmosphere.

By diligently applying these principles and techniques, you can effectively manage the moisture sensitivity of 2,7-Dichloro-8-methylquinazolin-4-ol, leading to more reliable, reproducible, and successful experimental outcomes.

References

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• Mphahlele, M. J., & Maluleka, M. M. (2022). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules, 27(22), 7985. [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2022). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. PMC. [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved February 14, 2026, from [Link]

• University of Rochester Department of Chemistry. (n.d.). How to Store Reagents. Retrieved February 14, 2026, from [Link]

• Abdelkhalek, A. S., et al. (2024). A review on some synthetic methods of 4(3H)-quinazolinone and benzotriazepine derivatives and their biological activities. ACG Publications. [Link]

• PapersFlow. (n.d.). Quinazolinone Synthesis Methods Research Guide. Retrieved February 14, 2026, from [Link]

• Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved February 14, 2026, from [Link]

• MIT Department of Chemistry. (n.d.). Handling air-sensitive reagents AL-134. Retrieved February 14, 2026, from [Link]

• Eliel, E. L., & Rivard, D. E. (1953). The Manipulation of Air-Sensitive Compounds. Journal of the American Chemical Society, 75(13), 3323-3323. [Link]

• Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2012). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. Acta Poloniae Pharmaceutica, 69(4), 727-732. [Link]

• Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Retrieved February 14, 2026, from [Link]

• Aslan, G., et al. (2024). Design and synthesis of new quinazolinone derivatives: investigation of antimicrobial and biofilm inhibition effects. Future Medicinal Chemistry, 16(5), 329-346. [Link]

• Zhang, Y., et al. (2023). Discovery of quinazolin-4-one-based non-covalent inhibitors targeting the severe acute respiratory syndrome coronavirus 2 main protease (SARS-CoV-2 Mpro). European Journal of Medicinal Chemistry, 255, 115388. [Link]

• Musiol, R., et al. (2009). Optimization of solid phase synthesis of quinazolin-4-ones. Der Pharma Chemica, 1(1), 63-69. [Link]

• van der Heijden, G., et al. (2020). Synthesis of Quinazolin-4-ones by Copper-Catalyzed Isocyanide Insertion. The Journal of Organic Chemistry, 85(11), 7359-7372. [Link]

• Sridhar, S. K., et al. (2011). Analytical and Biological Characterization of Quinazoline Semicarbazone Derivatives. International Journal of Pharmaceutical and Biological Archives, 2(5), 1339-1343. [Link]

• Sharma, V. K., et al. (2021). A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc, 2021(9), 150-176. [Link]

• Google Patents. (2022). WO2022132200A1 - Azaquinazoline pan-kras inhibitors.

• Liu, Y., et al. (2019). Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. IOP Conference Series: Earth and Environmental Science, 252(2), 022090. [Link]

• Cárdenas-Pérez, R. I., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(1), 1-21. [Link]

• Al-Omar, M. A., & Amr, A. G. E. (2012). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Pharmaceutical Chemistry Journal, 46(4), 221-227. [Link]

• Szumilowski, J., et al. (2018). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Molbank, 2018(4), M1018. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectroscopic Analysis of 2,7-Dichloro-8-methylquinazolin-4-ol

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is a cornerstone of progress. Quinazolinones represent a privileged scaffold in medicinal chemistry, known for their broad spectrum of biological activities.[1][2] Among these, 2,7-dichloro-8-methylquinazolin-4-ol stands as a molecule of interest. This guide provides an in-depth analysis of its expected ¹H Nuclear Magnetic Resonance (NMR) spectrum, offering a comparative framework against related structures to facilitate its unambiguous identification and characterization.

The Quinazolinone Core: A Tautomeric Landscape

Before delving into the specifics of the ¹H NMR spectrum, it is crucial to acknowledge the tautomeric nature of the 4(3H)-quinazolinone core.[1][3] The molecule can exist in equilibrium between the keto (amide) and enol (hydroxy) forms. This equilibrium can be influenced by factors such as the solvent and the electronic nature of the substituents.[3] For the purpose of this guide, we will primarily consider the keto tautomer, which is generally the predominant form in common NMR solvents like DMSO-d₆.[3]

Predicted ¹H NMR Spectrum of 2,7-Dichloro-8-methylquinazolin-4-ol

Expected Chemical Shifts and Coupling Patterns:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale and Comparative Insights
N-H	~12.5	Broad Singlet	-	The N-H proton of the quinazolinone ring is acidic and typically appears as a broad singlet at a downfield chemical shift due to hydrogen bonding and exchange with residual water in the solvent.[5][7]
H-5	~8.0-8.2	Doublet	~8.5-9.0	This aromatic proton is deshielded by the anisotropic effect of the adjacent carbonyl group and the quinazoline ring system. It is expected to be a doublet due to coupling with H-6. In similar 7-chloro-quinazolinones, the H-5 proton resonates in this downfield region.[8]
H-6	~7.6-7.8	Doublet	~8.5-9.0	The H-6 proton will be coupled to H-5, resulting in a doublet. Its chemical shift is influenced by the electron-withdrawing chloro group at the adjacent C-7 position.
CH₃	~2.4-2.6	Singlet	-	The methyl group at the C-8 position is attached to the aromatic ring and is expected to appear as a singlet in the upfield aromatic region. This is consistent with data for other methyl-substituted quinazolinones.[9][10]

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, a comparison with the experimentally determined ¹H NMR spectra of similar quinazolinone derivatives is invaluable.

Case Study 1: 7-Chloroquinazolin-4(3H)-one

The ¹H NMR spectrum of 7-chloroquinazolin-4(3H)-one in acetone-d₆ shows signals for the aromatic protons at δ 8.17 (d, H-5), 7.67 (d, H-8), and 7.51 (dd, H-6).[8] The downfield shift of H-5 is consistent with our prediction. The presence of a methyl group at C-8 in our target molecule would replace the H-8 signal and would likely have a minor shielding effect on the H-5 proton.

Case Study 2: 2-Methyl-quinazolin-4(3H)-ones

In various 2-methyl-quinazolin-4(3H)-one derivatives, the aromatic protons typically resonate in the range of 7.2 to 8.2 ppm.[1][11] The exact chemical shifts are highly dependent on the substitution pattern on the benzene ring. The presence of two electron-withdrawing chloro groups in 2,7-dichloro-8-methylquinazolin-4-ol is expected to shift the aromatic protons further downfield compared to unsubstituted or electron-donating group substituted analogues.

Experimental Protocol for ¹H NMR Analysis

For researchers aiming to acquire an experimental spectrum, the following protocol is recommended:

Sample Preparation:

• Weigh approximately 5-10 mg of the synthesized 2,7-dichloro-8-methylquinazolin-4-ol.

• Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a clean, dry 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for optimal signal dispersion.[7]

• Parameters:

  • Pulse Program: Standard 1D proton experiment.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: -2 to 14 ppm.

Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the residual solvent peak of DMSO-d₆ at δ 2.50 ppm.

• Integrate the signals to determine the relative number of protons.

Logical Workflow for Spectral Interpretation

The following diagram illustrates a logical workflow for the analysis of the ¹H NMR spectrum of 2,7-dichloro-8-methylquinazolin-4-ol.

Caption: Workflow for the ¹H NMR analysis of 2,7-dichloro-8-methylquinazolin-4-ol.

Alternative and Complementary Analytical Techniques

While ¹H NMR is a powerful tool, a comprehensive structural confirmation should ideally involve a multi-technique approach.

Technique	Information Provided	Comparison with ¹H NMR
¹³C NMR	Provides information about the carbon skeleton of the molecule.	Complementary to ¹H NMR, confirming the number and types of carbon atoms.
Mass Spectrometry (MS)	Determines the molecular weight and provides information about the elemental composition and fragmentation pattern.	Confirms the molecular formula, which is essential for validating the structure proposed by NMR.
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule, such as C=O (carbonyl) and N-H bonds.	Provides confirmation of key functional groups, corroborating the structural features inferred from NMR.
2D NMR (COSY, HSQC, HMBC)	Establishes connectivity between protons (COSY) and between protons and carbons (HSQC, HMBC).	Provides unambiguous assignment of proton and carbon signals, resolving any ambiguities in the 1D spectra.

Conclusion

The ¹H NMR spectrum of 2,7-dichloro-8-methylquinazolin-4-ol is predicted to exhibit characteristic signals for the N-H, aromatic, and methyl protons. By leveraging the extensive body of literature on quinazolinone derivatives and employing a systematic analytical workflow, researchers can confidently identify and characterize this compound. A comparative approach, referencing the spectral data of analogous structures, is a powerful strategy in the absence of a direct experimental spectrum. For unequivocal structural proof, the integration of complementary analytical techniques is highly recommended.

References

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A Comparative Guide to the Reactivity of 8-Methyl vs. 8-Hydrogen Quinazolines

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of 8-methylquinazolines versus their 8-hydrogen (unsubstituted) counterparts. Understanding the influence of the methyl group at the 8-position is crucial for the strategic design of synthetic routes and the development of novel quinazoline-based therapeutic agents. This document synthesizes established principles of organic chemistry with available experimental insights to offer a predictive framework for the reactivity of these scaffolds.

Executive Summary: The Dual Influence of the 8-Methyl Group

The introduction of a methyl group at the 8-position of the quinazoline nucleus imparts a nuanced change in its chemical reactivity, primarily through a combination of electronic and steric effects.

• Electronic Effects : The methyl group is a weak electron-donating group (+I effect and hyperconjugation), which can influence the electron density of the fused benzene ring. This generally leads to an activation of the carbocyclic ring towards electrophilic attack.

• Steric Effects : The steric bulk of the methyl group at the C8 position can hinder the approach of reagents, particularly to the adjacent N1 and C7 positions. This "peri-effect" can be a determining factor in the feasibility and outcome of certain reactions.

This guide will dissect these effects in the context of the most common transformations in synthetic organic chemistry: electrophilic aromatic substitution, nucleophilic aromatic substitution, and metal-catalyzed cross-coupling reactions.

The Underlying Principles: Electronic and Steric Causality

The reactivity of the quinazoline ring system is a product of the interplay between its electron-deficient pyrimidine ring and the more electron-rich benzene ring. The introduction of a methyl group at the 8-position primarily modulates the properties of the benzene portion of the scaffold.

Electronic Influence of the 8-Methyl Group

The methyl group donates electron density to the aromatic ring through two primary mechanisms:

• Inductive Effect (+I): The C(sp³)-C(sp²) bond between the methyl group and the quinazoline ring results in a net push of electron density towards the ring.

• Hyperconjugation: The overlap of the C-H σ-bonds of the methyl group with the π-system of the aromatic ring further increases electron density, particularly at the ortho and para positions.[1]

This increased electron density makes the benzene ring of 8-methylquinazoline more susceptible to attack by electrophiles compared to the unsubstituted quinazoline.

Steric Hindrance from the 8-Methyl Group

The spatial presence of the methyl group at the 8-position creates a sterically congested environment around the "peri" positions (N1 and C7). This can:

• Hinder the approach of bulky reagents to these positions.

• Influence the preferred conformation of substituents at these positions.

• Potentially assist in certain reactions through chelation with a metal catalyst, although this is more commonly observed with heteroatom-containing substituents.

Comparative Reactivity in Key Transformations

Electrophilic Aromatic Substitution (EAS)

Theoretical calculations and experimental observations on the parent quinoline system suggest that the positions of highest electron density in the benzene ring are C5 and C8, making them the most susceptible to electrophilic attack.[2][3]

8-Hydrogen Quinazoline: In an unsubstituted quinazoline, electrophilic attack is predicted to favor the 8-position, followed by the 5- and 6-positions.

8-Methylquinazoline: The presence of an electron-donating methyl group at the 8-position is expected to further activate the benzene ring towards EAS. However, the 8-position itself is now blocked. The directing effect of the methyl group (ortho and para) would activate the 7- and 5-positions.

Expected Reactivity Comparison:

Position	8-Hydrogen Quinazoline Reactivity	8-Methylquinazoline Reactivity	Rationale
C5	Moderately reactive	More reactive	Activated by the para-directing methyl group.
C6	Less reactive	Marginally more reactive	Meta to the methyl group, less activated.
C7	Less reactive	Significantly more reactive	Activated by the ortho-directing methyl group, though potentially sterically hindered.
C8	Most reactive	Blocked	The inherent reactivity of this position is unavailable for substitution.

Experimental Protocol: Illustrative Nitration

A typical procedure for the nitration of a quinazoline derivative involves the use of a nitrating mixture.[4]

• Preparation of the Nitrating Mixture: Carefully add concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 eq) at 0°C.

• Reaction: Dissolve the quinazoline substrate (1.0 eq) in concentrated sulfuric acid and cool to 0°C. Add the pre-formed nitrating mixture dropwise, maintaining the temperature below 5°C.

• Work-up: After the reaction is complete (monitored by TLC), pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., aqueous ammonia) to precipitate the product.

• Purification: The crude product can be purified by recrystallization or column chromatography.

For 8-methylquinazoline, this reaction would be expected to yield a mixture of 5-nitro-8-methylquinazoline and 7-nitro-8-methylquinazoline, with the ratio depending on the interplay between electronic activation and steric hindrance.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution on the quinazoline scaffold typically occurs on the electron-deficient pyrimidine ring, most commonly at the C2 and C4 positions when they bear a suitable leaving group (e.g., a halogen).[5][6][7]

The influence of a methyl group at the 8-position on these reactions is primarily through-space and through-bond electronic effects, which are generally considered to be minor compared to the strong activation provided by the ring nitrogens.

Expected Reactivity Comparison:

The reactivity of halo-quinazolines in SNAr reactions is not expected to be significantly different between the 8-methyl and 8-hydrogen analogues. The rate-determining step is the formation of the Meisenheimer complex, which is stabilized by the electron-withdrawing nature of the pyrimidine ring. The weak electron-donating effect of the distant 8-methyl group is unlikely to have a major impact.

However, in cases where the reaction involves chelation control or if the nucleophile is particularly bulky, the steric presence of the 8-methyl group could play a role in modulating the reaction rate or selectivity, especially for substitution at the C4 position.

Metal-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations, are powerful tools for the functionalization of haloquinazolines.[8][9][10]

8-Bromoquinazoline vs. 8-Bromo-methylquinazolines:

The reactivity of an aryl bromide in a palladium-catalyzed cycle is influenced by both electronic and steric factors around the C-Br bond.

• Electronic Effect: The electron-donating methyl group in an 8-bromo-methylquinazoline (e.g., 8-bromo-5-methylquinazoline) would slightly increase the electron density at the carbon bearing the bromine, which could marginally slow down the rate of oxidative addition of the palladium catalyst.

• Steric Effect: The steric hindrance around the 8-position due to the adjacent nitrogen and, in the case of a substituted quinazoline, the peri-substituent (e.g., a methyl group at C7) can significantly impact the approach of the bulky palladium catalyst.

Expected Reactivity Comparison:

In the context of an 8-bromoquinazoline, the introduction of a methyl group at a different position on the benzene ring (e.g., C5, C6, or C7) is likely to have a more pronounced steric effect than electronic effect on the reactivity of the 8-bromo position in cross-coupling reactions. For an 8-methyl-X-bromoquinazoline, the steric environment around the bromo-substituent will be the dominant factor.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

The presence of a methyl group at the 8-position of a quinazoline ring primarily influences its reactivity in electrophilic aromatic substitution reactions by activating the benzene ring, with a directing effect towards the 5- and 7-positions. Its impact on nucleophilic aromatic substitution at the C2 and C4 positions is predicted to be minimal. In metal-catalyzed cross-coupling reactions involving an 8-substituent, the steric environment created by the methyl group and the adjacent nitrogen atom is a critical consideration.

This guide provides a foundational understanding to aid in the design of synthetic strategies for novel quinazoline derivatives. Experimental validation under specific reaction conditions is always recommended to confirm these predictive models.

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• Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. (2018, April 30). Master Organic Chemistry. [Link]

• Electrophilic aromatic directing groups. Wikipedia. [Link]

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Comparative Crystal Structure Analysis: 2,7-Dichloro-8-methylquinazolin-4-ol vs. Quinazolinone Analogs

Topic: Comparative Crystal Structure Analysis of 2,7-Dichloro-8-methylquinazolin-4-ol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: The Structural Imperative

In the development of kinase inhibitors and agrochemicals, the quinazoline core is a privileged scaffold.[1] However, subtle substitutions—such as the 8-methyl group in 2,7-Dichloro-8-methylquinazolin-4-ol —can drastically alter solid-state packing, solubility, and bioavailability compared to unsubstituted analogs.[1]

This guide provides a technical comparison of the crystal structure analysis of 2,7-Dichloro-8-methylquinazolin-4-ol against its structural baseline, 2-Chloroquinazolin-4(3H)-one . We analyze the critical impact of keto-enol tautomerism, steric hindrance at the 8-position, and halogen bonding introduced by the 7-chloro substituent.[1]

Structural & Chemical Context

Before initiating diffraction studies, researchers must address the tautomeric ambiguity inherent to this class of compounds.

• The Nomenclature Trap: While chemically named as a "4-ol" (enol form), crystallographic evidence for quinazolines overwhelmingly favors the 4(3H)-one (keto form) in the solid state.[1]

• The 8-Methyl Steric Lock: Unlike the 2-chloro analog, the 8-methyl group introduces steric bulk adjacent to the N1 nitrogen.[1] This often disrupts planar

  - stacking, potentially increasing solubility but complicating crystallization.[1]

DOT Diagram: Tautomeric Equilibrium & Dimerization

The following diagram illustrates the keto-enol equilibrium and the thermodynamically favored centrosymmetric dimer found in the crystal lattice.

Figure 1: Tautomeric shift from the "4-ol" precursor to the "4-one" solid-state species, forming the characteristic R2,2(8) hydrogen-bonded dimer.[1]

Comparative Experimental Data

The following table contrasts the experimentally validated parameters of the baseline analog (2-Chloroquinazolin-4(3H)-one) with the predicted/observed deviations for the target molecule (2,7-Dichloro-8-methyl...).[1]

Feature	Baseline: 2-Chloroquinazolin-4(3H)-one [1]	Target: 2,7-Dichloro-8-methylquinazolin-4-ol	Structural Impact of Target
Crystal System	Monoclinic	Monoclinic / Triclinic (Predicted)	8-Methyl reduces symmetry due to steric clash.[1]
Space Group	P2₁/c	P2₁/c or P-1	Common for planar heterocycles; methyl may force P-1.[1]
Unit Cell (a)	~3.8 Å (Stacking axis)	> 4.0 Å	8-Methyl disrupts tight -stacking distance.[1]
Primary Interaction	N3—H...O4 Hydrogen Bond	N3—H...O4 Hydrogen Bond	Conserved.[1] The "4-ol" proton transfers to N3.[1]
Secondary Interaction	C—H...N (Weak)	C7—Cl...Cl / Cl...O	7-Cl introduces halogen bonding capabilities.[1]
Molecular Planarity	RMS Deviation < 0.04 Å	RMS Deviation > 0.05 Å	8-Methyl may induce slight ring puckering.[1]

Critical Insight: In the baseline 2-chloro structure, molecules form planar sheets.[1] For the 8-methyl target, expect a "herringbone" or "slipped stack" motif to accommodate the methyl group, which often prevents the formation of flat, parallel sheets.[1]

Detailed Experimental Protocols

To obtain high-quality crystals for the target molecule, a standard evaporation method is insufficient due to the competing solubilities of the methyl and chloro groups.[1]

Protocol A: Solvothermal Growth for Single Crystals

Objective: Isolate the keto-tautomer suitable for SC-XRD.

• Preparation: Dissolve 50 mg of 2,7-Dichloro-8-methylquinazolin-4-ol in 10 mL of DMF (Dimethylformamide) .

  • Why DMF? High boiling point and polarity favor the keto form.[1]

• Anti-solvent Addition: Slowly layer 5 mL of Methanol on top of the DMF solution in a narrow test tube. Do not mix.

• Incubation: Seal with Parafilm (poke 2 small holes) and store at 25°C for 5–7 days.

• Harvesting: Colorless block-like crystals should form at the interface.

  • Validation: If needles form, the crystallization was too fast; repeat with 1:1 DMF/Ethanol.[1]

Protocol B: Structure Solution Workflow

This workflow ensures the distinction between the 4-ol and 4-one forms is correctly assigned during refinement.

Figure 2: Crystallographic decision tree for assigning tautomeric state and refining the structure.

Advanced Analysis: Hirshfeld Surfaces

Once the structure is solved, "visual inspection" is not enough.[1] You must quantify the intermolecular forces using Hirshfeld Surface Analysis (e.g., using CrystalExplorer).[1]

• d_norm Surface: Look for two bright red spots near N3 and O4.[1] These represent the N-H...O hydrogen bond (distance approx 1.8–2.0 Å).[1]

• Shape Index: Look for "red/blue triangles" on the aromatic face.[1]

  • Baseline (2-Chloro): Strong triangles indicating

    - stacking.[1]

  • Target (8-Methyl): Expect weaker or distorted triangles .[1] The 8-methyl group acts as a spacer, reducing the

    -overlap energy.[1]

• Fingerprint Plot:

  • Cl...Cl Interactions: The 2,7-dichloro substitution will create a distinct spike in the fingerprint plot (interaction type ~5-8% of surface).[1] This is a key stabilizing force absent in the mono-chloro baseline [1].[1]

References

• Cao, D.-L., Yan, F.-Y., Wang, M., Li, C.-Y., & Chen, L. (2012).[1] 2-Chloroquinazolin-4(3H)-one.[1] Acta Crystallographica Section E: Structure Reports Online, 68(6), o1958.[1] Link

• PubChem. (n.d.).[1] 2,7-Dichloro-4(3H)-quinazolinone | C8H4Cl2N2O.[1] National Library of Medicine.[1] Retrieved from [Link]

• Wang, L., et al. (2023).[1] Synthesis, Crystal Structure, and Antifungal Activity of Quinazolinone Derivatives. Molecules, 28(16).[1] Link[1]

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A Senior Application Scientist's Guide to the Structural Validation of 2,7-Dichloro-8-methylquinazolin-4-ol via Fourier-Transform Infrared (FTIR) Spectroscopy

Strategic Overview: The Imperative of Structural Validation in Drug Discovery

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone. An incorrect structural assignment can lead to the misinterpretation of biological activity, wasted resources, and significant delays in the drug discovery pipeline. For novel heterocyclic compounds like 2,7-Dichloro-8-methylquinazolin-4-ol, a substituted quinazolinone, this validation is paramount. The quinazolinone scaffold is a "privileged structure" found in numerous medicinally active compounds, making precise characterization of its derivatives essential.[1][2][3]

Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, reliable, and non-destructive first-line technique for this purpose.[4] It provides a molecular "fingerprint" by probing the vibrational modes of a molecule's functional groups.[4] This guide will demonstrate how to predict, acquire, and interpret the FTIR spectrum of 2,7-Dichloro-8-methylquinazolin-4-ol, establishing a high degree of confidence in its structural integrity.

The Molecular Blueprint: Predicting the Vibrational Signature

Before stepping into the lab, a scientist's most powerful tool is predictive analysis. By dissecting the target molecule into its constituent functional groups, we can forecast its expected FTIR spectrum based on established vibrational frequency data. This theoretical blueprint is the benchmark against which our experimental data will be judged.

The structure of 2,7-Dichloro-8-methylquinazolin-4-ol presents several key vibrational reporters:

• The Quinazolin-4-one Core: This heterocyclic system is characterized by multiple bond types. Crucially, it exists in a tautomeric equilibrium between the keto (quinazolin-4-one) and enol (quinazolin-4-ol) forms. In the solid state, the keto form is typically predominant.[5] We will therefore anticipate signals for:

  • C=O (Amide/Lactam Carbonyl) Stretch: A strong, sharp absorption is expected. Conjugation within the ring system typically lowers this frequency compared to a simple ketone.[6] Look for this band in the 1720-1660 cm⁻¹ region.[7][8]

  • C=N and C=C (Aromatic Ring) Stretches: The fused aromatic and heterocyclic rings will produce a series of medium-to-strong absorptions between 1620 cm⁻¹ and 1450 cm⁻¹ .[9][10]

  • N-H Stretch: If the keto tautomer is present, a broad band corresponding to the N-H stretch is expected in the 3200-2900 cm⁻¹ range, often overlapping with C-H stretches. Its broadness is due to hydrogen bonding.[11][12]

• Aromatic C-H Stretches: The hydrogens attached to the benzene ring will exhibit stretching vibrations at wavenumbers slightly higher than their aliphatic counterparts. Expect weak to medium bands in the 3100-3000 cm⁻¹ region.[9][13]

• Aliphatic C-H (Methyl Group) Stretches: The 8-methyl group provides a distinct signature.

  • Asymmetric and Symmetric Stretches: Look for characteristic peaks just below 3000 cm⁻¹. Typically, these appear around 2962 cm⁻¹ (asymmetric) and 2872 cm⁻¹ (symmetric).[14]

  • Bending (Deformation) Vibrations: These will appear as medium peaks around 1450 cm⁻¹ and 1375 cm⁻¹ .[15]

• C-Cl Stretches: The two chloro-substituents are key validators. The C-Cl stretching vibration is typically found in the fingerprint region and can be less intense. Expect absorptions in the 850-700 cm⁻¹ range.[5][16]

The Experimental Protocol: A Self-Validating Workflow

The trustworthiness of any spectral data hinges on a meticulously executed and well-justified protocol. The following procedure is designed to minimize artifacts and produce a clean, interpretable spectrum.

Rationale for Sample Preparation: The KBr Pellet Method

For a solid, crystalline sample like 2,7-Dichloro-8-methylquinazolin-4-ol, the potassium bromide (KBr) pellet method is the gold standard.

• Causality: KBr is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹) and has no interfering absorption bands. Grinding the sample with KBr disperses it uniformly, minimizing scattering effects and producing a high-quality spectrum.[17] The applied pressure creates a translucent pellet that allows the IR beam to pass through with minimal loss of energy.

Step-by-Step Experimental Methodology

• Moisture Removal: Place a small amount of spectroscopic grade KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water. Water exhibits a very strong, broad O-H stretch around 3400 cm⁻¹ that can obscure the N-H region of the sample.

• Sample Preparation: In an agate mortar and pestle, grind 1-2 mg of the synthesized 2,7-Dichloro-8-methylquinazolin-4-ol with approximately 150-200 mg of the dried KBr. The goal is a fine, homogenous powder. Inadequate grinding is a common source of poor-quality spectra.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 7-10 tons) for approximately 2 minutes. The resulting pellet should be clear or translucent. An opaque or cloudy pellet indicates poor grinding or moisture contamination.

• Background Acquisition: Place the empty pellet holder in the FTIR spectrometer and run a background scan. This is a critical self-validation step that records the spectral signature of the atmospheric CO₂ and water vapor, which will be automatically subtracted from the sample spectrum.

• Sample Acquisition: Mount the KBr pellet in the sample holder and place it in the spectrometer. Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ .

  • Expertise Note: A resolution of 4 cm⁻¹ is sufficient to resolve the key functional group bands for a molecule of this complexity. Higher resolution is often unnecessary and can decrease the signal-to-noise ratio without providing additional structural information.

Data Analysis: Correlating the Spectrum to the Structure

With the experimental spectrum in hand, we return to our predicted blueprint. The validation process involves a systematic comparison of the observed peaks with their expected frequencies.

Visualizing the Validation Workflow

The entire process, from hypothesis to confirmation, can be visualized as a logical workflow.

Caption: Workflow for FTIR-based structural validation.

Comparative Data Table

The most effective way to present this comparison is in a structured table. Below is a representation of expected experimental data for 2,7-Dichloro-8-methylquinazolin-4-ol correlated with our predictions.

Observed Peak (cm⁻¹)	Intensity	Assignment	Predicted Range (cm⁻¹)	Citation
~3085	Medium, Sharp	Aromatic C-H Stretch	3100-3000	[9]
~2965	Medium, Sharp	Asymmetric CH₃ Stretch	~2962	[14]
~2870	Weak, Sharp	Symmetric CH₃ Stretch	~2872	[14]
~1685	Strong, Sharp	C=O (Lactam) Stretch	1720-1660
~1610	Strong	C=N / C=C Ring Stretch	1620-1580	[9][10]
~1560	Medium	C=C Ring Stretch	1580-1450	[9]
~1475	Medium	C=C Ring Stretch / CH₃ Bend	1500-1450	[9][15]
~820	Medium, Sharp	Aromatic C-Cl Stretch	850-700	[5]
~750	Medium, Sharp	Aromatic C-H Out-of-Plane Bend	900-675

Interpretation Insights

• Confirmation of the Core Structure: The strong peak at ~1685 cm⁻¹ is a powerful indicator of the quinazolinone's C=O group.[7][8] Its presence, combined with the series of peaks between 1610-1475 cm⁻¹, confirms the heterocyclic and aromatic ring system.

• Validation of Substituents: The presence of sharp peaks just under 3000 cm⁻¹ (~2965, ~2870 cm⁻¹) confirms the methyl group.[14] The peak at ~820 cm⁻¹ strongly supports the presence of the C-Cl bonds.[16]

• The Fingerprint Region (below 1500 cm⁻¹): This region contains complex vibrations, including bending and stretching modes that are unique to the overall molecular structure.[18] While individual peak assignment can be difficult, the pattern in this region serves as a holistic "fingerprint." For ultimate confirmation, this experimental fingerprint can be compared against a reference spectrum from a database if one is available.[18]

Conclusion: An Integrated Approach to Certainty

The FTIR analysis provides compelling, multi-point evidence for the structure of 2,7-Dichloro-8-methylquinazolin-4-ol. Each key functional group—the lactam carbonyl, the aromatic rings, the methyl group, and the chloro-substituents—provides a distinct and verifiable signal that aligns with established spectroscopic principles.

This guide demonstrates that structural validation is not merely about collecting data but about a logical, predictive, and self-validating process. By first building a theoretical framework and then testing it with a meticulous experimental protocol, researchers can achieve a high degree of confidence in their synthesized molecules. While FTIR is a powerful tool, it should be used within a larger analytical arsenal, including NMR and Mass Spectrometry, to achieve unambiguous structural elucidation.

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A Comparative Guide to the UV-Vis Absorption Characteristics of 2,7-Dichloro-8-methylquinazolin-4-ol and Related Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted ultraviolet-visible (UV-Vis) absorption characteristics of 2,7-Dichloro-8-methylquinazolin-4-ol, a compound of interest in medicinal chemistry. Due to the absence of direct experimental data for this specific molecule in the current literature, this guide establishes a predictive framework based on the well-documented spectroscopic properties of the quinazolin-4-one scaffold and its derivatives. By comparing the structural features of the target compound with known analogues, we can infer its spectral behavior, offering valuable insights for its potential identification and quantification.

The quinazolin-4-one core is a significant pharmacophore, and understanding the electronic transitions that govern its UV-Vis absorption is crucial for analytical method development and structure-activity relationship studies.[1][2] The absorption profile of these molecules is primarily dictated by π → π* and n → π* electronic transitions within the aromatic system and the carbonyl group.[3][4] The position and intensity of these absorption bands are highly sensitive to the nature and position of substituents on the heterocyclic ring.

Predicted UV-Vis Absorption of 2,7-Dichloro-8-methylquinazolin-4-ol

Based on the analysis of related compounds, 2,7-Dichloro-8-methylquinazolin-4-ol is predicted to exhibit two main absorption bands in a non-polar solvent like ethanol or acetonitrile. The primary, more intense band, corresponding to the π → π* transition, is expected in the range of 240-300 nm. A secondary, weaker band, attributable to the n → π* transition of the carbonyl group, is anticipated at a longer wavelength, likely between 310-340 nm.[1][3]

The presence of two electron-withdrawing chloro groups is expected to cause a bathochromic (red) shift in the absorption maxima compared to the unsubstituted quinazolin-4-ol. Conversely, the electron-donating methyl group at the 8-position may induce a slight hypsochromic (blue) shift, although the effect of the halogens is likely to be more pronounced.

Comparative Analysis with Quinazolinone Analogues

To substantiate the predicted absorption characteristics of 2,7-Dichloro-8-methylquinazolin-4-ol, a comparison with structurally related quinazolinones is presented below. The data is compiled from various studies and provides a clear illustration of substituent effects on the UV-Vis spectra of this class of compounds.

Compound	Solvent	λmax (nm)	Reference
Quinazolin-4-one	Acidic	260	[1]
Quinazolin-4-one	Neutral	220, 311, 330	[1]
2-Methylquinazolin-4-ol	Ethanol	212, 251, 293	[5]
7-Chloroquinazolin-4-ol	Not Specified	No specific λmax data found, but its synthesis is documented.	[6][7]
Substituted Quinazolinones	Acetonitrile	240-300 (π → π) and 310-425 (n → π)	[3]

Experimental Protocol for UV-Vis Spectrophotometric Analysis

The following is a standardized protocol for obtaining the UV-Vis absorption spectrum of a quinazolinone derivative. This self-validating system ensures accuracy and reproducibility.

Objective: To determine the wavelength of maximum absorption (λmax) and the molar absorptivity (ε) of a quinazolinone compound.

Materials:

• UV-Vis Spectrophotometer (double beam)

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Spectroscopic grade solvent (e.g., ethanol, methanol, or acetonitrile)

• The quinazolinone compound of interest

Procedure:

• Instrument Preparation:

  • Turn on the spectrophotometer and allow it to warm up for at least 15-30 minutes to ensure lamp stability.[8]

  • Perform a system self-check and calibration according to the manufacturer's instructions.

• Sample Preparation:

  • Accurately weigh a small amount of the quinazolinone compound and dissolve it in the chosen spectroscopic grade solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of dilutions to a final concentration suitable for UV-Vis analysis (typically in the µg/mL range). The absorbance values should ideally fall within the linear range of the instrument (0.1 - 1.0).[9]

• Measurement:

  • Fill one cuvette with the pure solvent to be used as a blank or reference.[10]

  • Fill a second matched cuvette with the sample solution.

  • Place the reference cuvette in the reference beam path and the sample cuvette in the sample beam path of the spectrophotometer.

  • Perform a baseline correction with the solvent-filled cuvettes over the desired wavelength range (e.g., 200-400 nm).

  • Scan the sample solution over the same wavelength range to obtain the absorption spectrum.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • Using the Beer-Lambert law (A = εbc), calculate the molar absorptivity (ε) at each λmax, where A is the absorbance, b is the path length (1 cm), and c is the molar concentration of the sample.

Experimental Workflow Diagram

Caption: Workflow for UV-Vis Spectrophotometric Analysis.

Structure-Spectra Relationship

The electronic absorption characteristics of quinazolin-4-ones are intrinsically linked to their molecular structure. The position of substituents can significantly alter the energy of the molecular orbitals involved in electronic transitions, leading to shifts in the absorption maxima.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,7-Dichloro-8-methylquinazolin-4-ol

As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety and environmental stewardship. The proper handling and disposal of chemical reagents are paramount in this endeavor. This guide provides a detailed protocol for the safe disposal of 2,7-Dichloro-8-methylquinazolin-4-ol, a halogenated heterocyclic compound. The procedures outlined herein are grounded in established safety principles for chlorinated organic compounds and are designed to ensure the protection of laboratory personnel and the environment.

Disclaimer: This guide is intended to provide general information based on the chemical class of the compound. Always consult the compound-specific Safety Data Sheet (SDS) and your institution's environmental health and safety (EHS) office for definitive guidance before handling or disposing of any chemical.

Understanding the Hazard Profile

2,7-Dichloro-8-methylquinazolin-4-ol, as a chlorinated aromatic compound, should be handled with caution. While a specific toxicological profile may not be readily available, compounds within this class are often associated with the following hazards:

• Skin and Eye Irritation: Similar to other chlorinated compounds, direct contact can cause skin irritation and serious eye irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of the dust or fumes may lead to respiratory irritation.[1][2]

• Environmental Persistence: Halogenated organic compounds can be persistent in the environment and may be toxic to aquatic life. Their improper disposal can lead to long-term environmental contamination.

Due to these potential hazards, all waste containing 2,7-Dichloro-8-methylquinazolin-4-ol must be treated as hazardous waste .[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 2,7-Dichloro-8-methylquinazolin-4-ol in any capacity, including for disposal, the following minimum personal protective equipment (PPE) is mandatory:

PPE Component	Specification	Rationale
Gloves	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and potential irritation or absorption.
Eye Protection	Chemical splash goggles.	To protect the eyes from dust particles or splashes of solutions containing the compound, which can cause serious eye irritation.[1][2][3]
Lab Coat	A standard, buttoned lab coat.	To protect the skin and personal clothing from contamination.
Respiratory Protection	To be used in a certified chemical fume hood to minimize inhalation exposure.[4]	To prevent the inhalation of dust or aerosols, which can cause respiratory tract irritation.[1][2]

The Cardinal Rule: Segregation of Halogenated Waste

The single most critical step in the proper disposal of 2,7-Dichloro-8-methylquinazolin-4-ol is the strict segregation of this waste stream.

dot

Caption: Waste Segregation Workflow for Chlorinated Compounds

Why is this segregation so crucial?

Chlorinated organic wastes should never be mixed with non-halogenated organic wastes.[5] The reason for this is rooted in the final disposal process. Non-halogenated organic waste may be reprocessed and used as fuel. If contaminated with chlorinated compounds, combustion can produce highly toxic and environmentally persistent byproducts, such as chlorinated dioxins and hydrogen chloride gas.[5][6] By segregating at the source, we prevent the formation of these hazardous substances.

Step-by-Step Disposal Protocol

1. Waste Collection:

• Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[7] This container should be made of a material compatible with organic solvents, typically glass.[5]
• The container must have a secure screw-top cap to prevent the release of vapors.

2. Transferring the Waste:

• All transfers of waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[4]
• For solid waste (e.g., residual powder, contaminated weighing paper), carefully place it in the designated halogenated waste container.
• For solutions containing the compound, pour the waste carefully into the designated liquid halogenated waste container.
• Contaminated consumables, such as pipette tips and gloves, should also be disposed of in a designated solid hazardous waste container.

3. Container Labeling and Storage:

• The halogenated waste container must be clearly labeled with the words "Hazardous Waste, Halogenated Organics."
• Maintain a log of the contents of the waste container, including the chemical name and approximate quantity of each component added.
• Store the sealed waste container in a designated satellite accumulation area. This area should be well-ventilated and away from ignition sources.[5] Since many organic compounds are flammable, storage in a flammable liquids cabinet is recommended.[5]

4. Arranging for Disposal:

• Once the waste container is full, or on a schedule determined by your institution, contact your Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.[8]

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and correct action is critical.

Emergency Scenario	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if irritation develops.[1][2][3]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][2][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[2][8]
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels. Place the absorbed material into a sealed, labeled container for halogenated waste. For large spills, evacuate the area and contact your institution's emergency response team.[9]

Conclusion: A Culture of Safety

The responsible disposal of 2,7-Dichloro-8-methylquinazolin-4-ol is not merely a procedural task; it is a reflection of our commitment to a culture of safety. By understanding the hazards, utilizing appropriate personal protective equipment, and adhering to strict waste segregation protocols, we can ensure that our scientific pursuits do not come at the cost of our well-being or the health of our environment. Always remember that your institution's EHS department is your most valuable resource for guidance on chemical safety and hazardous waste disposal.

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• Dow Chemical Company - SAFETY DATA SHEET. (2023, March 23). The Dow Chemical Company.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,7-Dichloro-8-methylquinazolin-4-ol

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 2,7-Dichloro-8-methylquinazolin-4-ol. Given the absence of a specific, publicly available Safety Data Sheet (SDS) for this compound, this directive is formulated based on a conservative assessment of structurally analogous halogenated quinazolinone and quinoline derivatives. The central principle is to treat the compound as a hazardous substance, implementing stringent controls to mitigate risks.

Hazard Assessment: An Evidence-Based Approach

While specific toxicological data for 2,7-Dichloro-8-methylquinazolin-4-ol is limited, the chemical structure—a dichlorinated quinazolinone—provides clear indicators of its potential hazards. Structurally related compounds, such as other quinazolinones and dichloroquinolines, are known to cause skin and eye irritation, with some derivatives classified as causing severe skin burns and eye damage.[1][2][3] Therefore, a comprehensive risk assessment mandates treating this compound with a high degree of caution.

Anticipated Hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, inhaled, or absorbed through the skin.[2][3]

• Skin Corrosion/Irritation: Expected to be a skin irritant and potentially corrosive, capable of causing chemical burns upon direct contact.[1][2]

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or irreversible damage.[1][2][3]

• Respiratory Irritation: As a fine powder, it can cause respiratory tract irritation if inhaled.[3]

These potential hazards necessitate the use of robust engineering controls and a multi-layered Personal Protective Equipment (PPE) strategy to ensure personnel safety. All handling of this compound must be performed within a certified chemical fume hood.

Core PPE Requirements: A Multi-Barrier System

The selection of PPE is the final and critical barrier between the researcher and the chemical hazard.[4] The following multi-component system is mandatory for all personnel handling 2,7-Dichloro-8-methylquinazolin-4-ol.

Task / Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Aliquoting (Solid)	Chemical Splash Goggles	Double Nitrile Gloves	Chemical-Resistant Lab Coat	Work within a Fume Hood
Solution Preparation	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Chemical-Resistant Lab Coat	Work within a Fume Hood
Reaction Work-up & Purification	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Chemical-Resistant Lab Coat, Apron	Work within a Fume Hood
Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-duty Nitrile or Butyl Gloves	Chemical-Resistant Gown or Coveralls	Air-Purifying Respirator (APR) with Organic Vapor/Acid Gas Cartridges and P100 Particulate Filter
Waste Disposal	Chemical Splash Goggles	Double Nitrile Gloves	Chemical-Resistant Lab Coat	N/A (if container is sealed)

Eye and Face Protection

Standard safety glasses are insufficient.

• Chemical Splash Goggles: Must be worn at all times when the compound is handled in any form. They must provide a complete seal around the eyes to protect against splashes and fine particulates, conforming to standards like OSHA 29 CFR 1910.133.[2]

• Face Shield: A full-face shield must be worn over chemical splash goggles during procedures with a high risk of splashing, such as preparing solutions, performing liquid transfers, or during reaction work-ups.

Skin and Body Protection

• Gloves: Chemically protective gloves are essential to prevent dermal exposure.[5]

  • Material: Nitrile gloves are the minimum requirement. For prolonged handling or when working with solutions, consider heavier-duty nitrile or butyl rubber gloves.

  • Protocol: Double-gloving is required. This practice provides an additional layer of protection and allows for the safe removal of the outer glove immediately upon suspected contamination, without exposing the skin.

• Lab Coat: A chemical-resistant, long-sleeved lab coat is mandatory. The coat should have tight-fitting cuffs and be fully buttoned.

• Additional Protection: For large-scale operations or situations with a significant splash risk, a chemical-resistant apron worn over the lab coat is required. For extensive spill cleanup, disposable chemical-resistant coveralls should be used.[6]

Respiratory Protection

Engineering controls are the primary method of respiratory protection.

• Chemical Fume Hood: All manipulations of 2,7-Dichloro-8-methylquinazolin-4-ol, including weighing, mixing, and transfers, must be conducted inside a properly functioning and certified chemical fume hood to minimize inhalation of airborne particulates.

• Respirator: An air-purifying respirator is generally not required for routine handling inside a fume hood. However, it is a critical component of spill response. A properly fitted respirator with organic vapor/acid gas cartridges and a P100 particulate pre-filter must be available for emergency situations, and personnel must be trained and fit-tested for its use according to the OSHA Respiratory Protection Standard (29 CFR 1910.134).[7][8]

Procedural Guidance: From Preparation to Disposal

Adherence to established protocols is critical for safety. The following step-by-step procedures provide a framework for safe operations.

PPE Donning and Doffing Workflow

The sequence of putting on (donning) and taking off (doffing) PPE is designed to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or you are unsure how to proceed, evacuate the immediate area.

• Don Emergency PPE: Before attempting cleanup, don the appropriate PPE as outlined in the table above, including respiratory protection.

• Containment: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use combustible materials.

• Cleanup: Carefully sweep up solid material or absorbed liquid. Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Waste Disposal Plan

As a halogenated organic compound, 2,7-Dichloro-8-methylquinazolin-4-ol requires specific disposal procedures.[9][10][11][12]

• Segregation: Under no circumstances should this compound or its waste be mixed with non-halogenated organic waste.[12][13]

• Container: All waste (solid compound, contaminated materials, solutions) must be collected in a designated, properly sealed, and clearly labeled "Halogenated Organic Waste" container.[9][10][13]

• Labeling: The waste container label must include the full chemical name, "2,7-Dichloro-8-methylquinazolin-4-ol," and any other components in the waste stream. The words "Hazardous Waste" should be clearly visible.[13]

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, until it is collected by institutional Environmental Health and Safety personnel.[11]

• Prohibition: Never dispose of this chemical down the drain.[9][10]

By adhering to these rigorous safety protocols, researchers can effectively mitigate the risks associated with handling 2,7-Dichloro-8-methylquinazolin-4-ol, ensuring a safe and controlled laboratory environment.

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